Methyl 2-chloro-3-oxopropanoate

• CAS: 20656-61-5

Core Science & Biosynthesis

Methyl 2-chloro-3-oxopropanoate: A Comprehensive Technical Guide for Advanced Synthesis

Introduction: Unveiling a Versatile Building Block

Methyl 2-chloro-3-oxopropanoate, also known as methyl 2-chloro-2-formylacetate, is a reactive organic compound of significant interest to researchers and process chemists, particularly in the fields of pharmaceutical and agrochemical development. Its bifunctional nature, possessing both an alpha-chloro ester and an aldehyde moiety, renders it a highly versatile synthon for the construction of complex molecular architectures. This guide provides an in-depth exploration of its physical and chemical properties, synthesis, and reactivity, offering field-proven insights for its effective application in research and development.

Core Molecular and Physical Characteristics

Precise identification and understanding of the physical properties of a reagent are fundamental to its successful application in synthesis. While experimental data for Methyl 2-chloro-3-oxopropanoate is not extensively published, we can infer its properties from closely related analogs and computational data.

Compound Identification

A clear identification of the molecule is paramount for sourcing and regulatory compliance.

Identifier	Value	Source
IUPAC Name	methyl 2-chloro-3-oxopropanoate	[1]
CAS Number	20656-61-5	[1]
Molecular Formula	C₄H₅ClO₃	[1]
Molecular Weight	136.53 g/mol	[1]
SMILES	COC(=O)C(C=O)Cl	[1]
InChI	InChI=1S/C4H5ClO3/c1-8-4(7)3(5)2-6/h2-3H,1H3	[1]
Synonyms	Methyl 2-chloro-2-formylacetate, Propanoic acid, 2-chloro-3-oxo-, methyl ester, Methyl chloromalonaldehydate	[1]

Physicochemical Properties

The following table summarizes the computed and inferred physical properties of Methyl 2-chloro-3-oxopropanoate. It is crucial to note that experimental values for boiling and melting points are for the analogous ethyl ester and should be considered as estimates for the methyl ester.

Property	Value	Notes and Inferences
Physical State	Solid	Based on supplier information.
Boiling Point	~85-90 °C @ 0.5 mmHg	Inferred from Ethyl 2-chloro-3-oxopropanoate. The methyl ester is expected to have a slightly lower boiling point.
Melting Point	~20 °C	Inferred from Ethyl 2-chloro-3-oxopropanoate.
Solubility	Soluble in organic solvents (e.g., ethanol, ether); limited solubility in water.	Inferred from the behavior of its ethyl ester analog.[2]
XLogP3	0.5	A computed value indicating moderate lipophilicity.[1]
Hydrogen Bond Donors	0	[1]
Hydrogen Bond Acceptors	3	[1]

Synthesis and Handling

The synthesis of α-chloro-β-keto esters is a well-established transformation in organic chemistry. A robust and scalable protocol is essential for ensuring a reliable supply of this key intermediate.

Recommended Synthetic Protocol: Chlorination of Methyl Acetoacetate

This protocol is adapted from established methods for the synthesis of the analogous ethyl ester.[3] The direct chlorination of methyl acetoacetate with a suitable chlorinating agent, such as sulfuryl chloride or thionyl chloride, provides a direct route to the target compound.

Reaction Scheme:

Figure 1: Synthesis of Methyl 2-chloro-3-oxopropanoate.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add methyl acetoacetate (1.0 eq) and a suitable inert solvent such as dichloromethane or toluene.

• Chlorination: Cool the solution in an ice bath. Add sulfuryl chloride (1.0-1.2 eq) dropwise via the dropping funnel, maintaining the internal temperature below 10 °C. The choice of sulfuryl chloride is predicated on its efficacy in α-chlorination of β-dicarbonyl compounds, proceeding through a well-understood radical or ionic mechanism depending on conditions, and producing gaseous byproducts (SO₂ and HCl) that are easily removed.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Workup: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the reaction solvent. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation to yield pure Methyl 2-chloro-3-oxopropanoate.

Safety and Handling

Methyl 2-chloro-3-oxopropanoate is a hazardous substance and must be handled with appropriate safety precautions in a well-ventilated fume hood.

• Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled.[1] Causes skin and serious eye irritation.[1] May cause respiratory irritation.[1] May cause damage to organs through prolonged or repeated exposure.[1]

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and face protection.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances. Keep the container tightly closed.

Chemical Reactivity and Synthetic Applications

The synthetic utility of Methyl 2-chloro-3-oxopropanoate stems from the reactivity of its two key functional groups: the aldehyde and the α-chloro ester. This allows for a diverse range of chemical transformations.

Nucleophilic Addition to the Aldehyde

The aldehyde carbonyl is susceptible to attack by various nucleophiles, including organometallics (Grignard reagents, organolithiums), ylides (Wittig reaction), and amines (reductive amination). These reactions allow for the extension of the carbon chain and the introduction of new functionalities.

Nucleophilic Substitution at the α-Carbon

The chlorine atom at the α-position is a good leaving group and can be readily displaced by a variety of nucleophiles in Sₙ2 reactions. This is a powerful method for forming new carbon-carbon and carbon-heteroatom bonds.

Heterocycle Synthesis

The 1,3-dicarbonyl-like nature of this molecule makes it an excellent precursor for the synthesis of various heterocyclic systems, which are prevalent in medicinal chemistry. For instance, condensation with binucleophiles such as hydrazines, hydroxylamines, and amidines can lead to the formation of pyrazoles, isoxazoles, and pyrimidines, respectively. The analogous ethyl ester is a known building block for such transformations.[2]

Figure 2: Major reactivity pathways of Methyl 2-chloro-3-oxopropanoate.

Role in Drug and Agrochemical Synthesis

Spectroscopic and Analytical Data

Spectroscopic data is crucial for the unambiguous identification and purity assessment of the compound. As experimental spectra for Methyl 2-chloro-3-oxopropanoate are not widely available, the following are predicted key features based on its structure and data from similar compounds.

• ¹H NMR: Expected signals would include a singlet for the methyl ester protons (~3.8 ppm), a doublet for the α-proton (~5.0-5.5 ppm), and a doublet for the aldehydic proton (~9.5-10.0 ppm). The coupling between the α-proton and the aldehydic proton would result in a small coupling constant (J ≈ 2-3 Hz).

• ¹³C NMR: Key resonances would be expected for the methyl ester carbon (~53 ppm), the α-carbon bearing the chlorine (~60-65 ppm), the ester carbonyl carbon (~165-170 ppm), and the aldehyde carbonyl carbon (~190-195 ppm).

• IR Spectroscopy: Characteristic absorption bands would be observed for the C-H stretch of the aldehyde (~2720 and ~2820 cm⁻¹), two C=O stretches for the ester and aldehyde (~1740-1760 cm⁻¹ and ~1720-1740 cm⁻¹, respectively), and a C-Cl stretch (~600-800 cm⁻¹).

• Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak with an intensity ratio of approximately 3:1, which is indicative of the presence of a single chlorine atom.

Conclusion

Methyl 2-chloro-3-oxopropanoate is a potent and versatile chemical intermediate with significant potential in synthetic organic chemistry. Its dual reactivity allows for a wide array of chemical transformations, making it a valuable tool for the synthesis of complex target molecules in the pharmaceutical and agrochemical industries. While there is a notable lack of publicly available experimental data for this specific compound, a thorough understanding of its chemistry can be achieved through logical inference from its well-characterized analogs. It is imperative that researchers handle this compound with the appropriate safety precautions due to its hazardous nature. This guide serves as a foundational resource for scientists looking to leverage the synthetic potential of Methyl 2-chloro-3-oxopropanoate in their research endeavors.

References

• PubChem. Methyl 2-chloro-3-oxopentanoate. National Center for Biotechnology Information. [Link]

• PubChem. Methyl 2-chloro-3-oxopropanoate. National Center for Biotechnology Information. [Link]

• Google Patents.

• MOLBASE. ethyl 3-chloro-2-methyl-3-oxopropanoate. [Link]

• Google Patents.

• ResearchGate. Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. [Link]

• Organic Syntheses. A Practical, Accessible, and Robust Synthesis of Methyl (Z)-3-Aryl-2-butenoates. [Link]

• Google Patents. Preparation method for organic intermediate 2-chloroacetoacetic acid ethyl ester. CN103833550A.

• The Royal Society of Chemistry. Supporting information. [Link]

• Doc Brown's Chemistry. C-13 nmr spectrum of 2-chloro-2-methylpropane. [Link]

• Doc Brown's Chemistry. mass spectrum of 2-chloro-2-methylpropane. [Link]

• NIST WebBook. Propanoic acid, 2-chloro-, methyl ester. [Link]

• NIST WebBook. 2-Propanone, 1-chloro-. [Link]

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• 3. CN103833550A - Preparation method for organic intermediate 2-chloroacetoacetic acid ethyl ester - Google Patents [patents.google.com]
• 4. CN103232344A - Method for synthesizing S-2-methyl chloropropionate - Google Patents [patents.google.com]

A Technical Guide to Methyl 2-chloro-3-oxopropanoate: A Versatile Building Block in Modern Synthesis

Introduction

Methyl 2-chloro-3-oxopropanoate, a densely functionalized small molecule, represents a cornerstone reagent for synthetic chemists, particularly those engaged in the fields of pharmaceutical and agrochemical development. Its unique trifunctional nature, possessing an ester, a ketone (in its aldehyde form), and a reactive chloride, offers a powerful platform for the construction of complex molecular architectures. This guide provides an in-depth exploration of its chemical identity, synthesis, reactivity, and applications, with a focus on the practical insights and causal relationships that govern its use in a research and development setting.

Chemical Identity and Physicochemical Properties

The unambiguous identification and characterization of a reagent are paramount for reproducible and reliable synthetic outcomes. This section details the fundamental properties of Methyl 2-chloro-3-oxopropanoate.

IUPAC Name and Molecular Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is methyl 2-chloro-3-oxopropanoate [1]. Its chemical structure is characterized by a three-carbon propanoate backbone with a methyl ester at one end, a carbonyl group (aldehyde) at the other, and a chlorine atom at the central alpha-carbon.

The structure can be represented by the following diagram:

Caption: 2D Structure of Methyl 2-chloro-3-oxopropanoate.

Chemical Identifiers

For precise documentation and database searching, the following identifiers are crucial:

Identifier	Value	Source
CAS Number	20656-61-5	PubChem[1]
Molecular Formula	C₄H₅ClO₃	PubChem[1]
Molecular Weight	136.53 g/mol	PubChem[1]
InChIKey	LXSUVYGZODASAI-UHFFFAOYSA-N	PubChem[1]
SMILES	COC(=O)C(C=O)Cl	PubChem[1]

Physicochemical Properties

The physical properties of a compound dictate its handling, storage, and reaction conditions. Below is a summary of the available data for Methyl 2-chloro-3-oxopropanoate.

Property	Value	Notes
Appearance	White to off-white solid or semi-solid	Commercial sources
Boiling Point	57-59 °C at 12 mmHg	Data for a related compound, Methyl 3-chloro-3-oxopropionate
Solubility	Soluble in organic solvents such as chloroform and dichloromethane.	Inferred from the properties of its ethyl analog[2]
Storage	Store in an inert atmosphere at 2-8°C.	BLD Pharm[3]

Synthesis of Methyl 2-chloro-3-oxopropanoate: A Proposed Protocol

Retrosynthetic Analysis and Strategy

The key disconnection in a retrosynthetic analysis of the target molecule is the C-Cl bond at the α-position. This suggests that the immediate precursor would be methyl 3-oxopropanoate (also known as methyl formylacetate). The synthetic challenge lies in the selective monochlorination at the α-position, as over-chlorination can be a significant side reaction.

Caption: Retrosynthetic approach for Methyl 2-chloro-3-oxopropanoate.

Proposed Experimental Protocol

This protocol is adapted from the synthesis of a structurally similar compound, methyl 2-chloro-3-oxopentanoate, and is expected to provide a high yield of the desired product.

Materials:

• Methyl 3-oxopropanoate (1 equivalent)

• Sulfuryl chloride (SO₂Cl₂) (1 equivalent)

• Anhydrous toluene

• Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet

• Ice bath

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, dissolve methyl 3-oxopropanoate (1 equivalent) in anhydrous toluene.

• Cooling: Cool the solution to 0-5 °C using an ice bath. This low temperature is critical to control the exothermicity of the reaction and minimize the formation of dichlorinated byproducts.

• Chlorination: Slowly add sulfuryl chloride (1 equivalent) dropwise to the cooled and stirred solution via the dropping funnel. The rate of addition should be carefully controlled to maintain the internal temperature between 0 and 5 °C. The rationale for using sulfuryl chloride is its reliability and selectivity for α-chlorination of β-dicarbonyl compounds.

• Reaction Progression: After the complete addition of sulfuryl chloride, allow the reaction mixture to slowly warm to room temperature and continue stirring overnight. This extended reaction time ensures the conversion of the starting material.

• Work-up: Remove the toluene under reduced pressure using a rotary evaporator. The crude product can then be purified by vacuum distillation.

Self-Validation: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to ensure the consumption of the starting material and the formation of the desired product. The purity of the final product should be assessed by NMR spectroscopy.

Reactivity and Mechanistic Considerations

The synthetic utility of Methyl 2-chloro-3-oxopropanoate stems from its diverse reactivity, which is governed by the interplay of its three functional groups.

Nucleophilic Substitution at the α-Carbon

The chlorine atom at the α-position is susceptible to nucleophilic displacement. This reactivity is enhanced by the presence of the adjacent electron-withdrawing carbonyl and ester groups, which stabilize the transition state of an SN2 reaction.

Caption: Generalized SN2 reaction of Methyl 2-chloro-3-oxopropanoate.

This reactivity allows for the introduction of a wide range of substituents at the α-position, making it a valuable precursor for the synthesis of substituted β-keto esters.

Reactions at the Aldehyde Carbonyl

The aldehyde functional group is a site for nucleophilic addition reactions. It can react with various nucleophiles, such as Grignard reagents, organolithium compounds, and ylides (in Wittig reactions), to form secondary alcohols or alkenes, respectively.

Reactions Involving the Ester Group

The methyl ester can undergo typical ester reactions, such as hydrolysis to the corresponding carboxylic acid, transesterification with other alcohols, and amidation with amines. These transformations further expand the synthetic possibilities of this versatile building block.

Applications in Drug Discovery and Development

The trifunctional nature of Methyl 2-chloro-3-oxopropanoate and its analogs makes them highly valuable intermediates in the synthesis of pharmaceuticals. The ability to introduce diverse functionalities allows for the rapid generation of compound libraries for lead optimization in drug discovery programs.

A notable example is the use of the closely related ethyl 3-chloro-3-oxopropanoate in the synthesis of Alvelestat , a neutrophil elastase inhibitor developed for the treatment of inflammatory lung diseases. In the synthesis of Alvelestat, the chloro-ester serves as a key building block to construct the core pyridone ring system of the drug molecule. This highlights the importance of such reagents in providing efficient synthetic routes to complex and medicinally relevant scaffolds.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton spectrum is expected to show a singlet for the methyl ester protons (around 3.8 ppm), a singlet for the α-proton (around 5.0-5.5 ppm, deshielded by the adjacent chlorine, ester, and aldehyde groups), and a singlet for the aldehyde proton (around 9.5-10.0 ppm).

• ¹³C NMR: The carbon spectrum would likely exhibit four distinct signals: one for the methyl ester carbon (around 50-60 ppm), one for the α-carbon bearing the chlorine (around 60-70 ppm), a signal for the ester carbonyl carbon (around 165-175 ppm), and a signal for the aldehyde carbonyl carbon (around 190-200 ppm).

Infrared (IR) Spectroscopy

The IR spectrum would be characterized by strong absorption bands corresponding to the two carbonyl groups. The ester C=O stretch is expected around 1740-1760 cm⁻¹, while the aldehyde C=O stretch would appear at a slightly lower frequency, around 1720-1740 cm⁻¹. A C-Cl stretching vibration would be expected in the fingerprint region, typically between 600 and 800 cm⁻¹.

Safety and Handling

Methyl 2-chloro-3-oxopropanoate is classified as a hazardous substance. It is crucial to handle this compound with appropriate safety precautions in a well-ventilated fume hood.

GHS Hazard Statements

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is associated with the following hazards[1]:

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

• H373: May cause damage to organs through prolonged or repeated exposure.

Recommended Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Compatible chemical-resistant gloves.

• Skin and Body Protection: A lab coat and appropriate protective clothing.

• Respiratory Protection: Use in a fume hood. If ventilation is inadequate, a respirator may be necessary.

Conclusion

Methyl 2-chloro-3-oxopropanoate is a highly valuable and versatile reagent in organic synthesis. Its trifunctional nature provides a powerful platform for the construction of complex molecules, particularly in the realm of drug discovery and development. A thorough understanding of its synthesis, reactivity, and handling is essential for its effective and safe utilization in the laboratory. The insights provided in this guide are intended to empower researchers and scientists to harness the full synthetic potential of this important chemical building block.

References

• PubChem. (n.d.). Methyl 2-chloro-3-oxopropanoate. National Center for Biotechnology Information. Retrieved January 26, 2026, from [Link]

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• 1. Methyl 2-chloro-3-oxopropanoate | C4H5ClO3 | CID 14355182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 33142-21-1: Ethyl 2-chloro-3-oxopropanoate [cymitquimica.com]
• 3. 20656-61-5|Methyl 2-chloro-3-oxopropanoate|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to Methyl 2-chloro-3-oxopropanoate: A Versatile Building Block in Synthetic Chemistry

This guide provides a comprehensive technical overview of Methyl 2-chloro-3-oxopropanoate, a reactive chemical intermediate of significant interest to researchers and professionals in drug development and fine chemical synthesis. We will delve into its fundamental properties, logical synthetic approaches, and its potential as a versatile precursor for more complex molecular architectures. The causality behind experimental choices and the inherent reactivity of the molecule will be explained to provide actionable insights for laboratory applications.

Core Molecular and Physical Properties

Methyl 2-chloro-3-oxopropanoate is a halogenated β-keto ester. Its structure is characterized by a methyl ester group, an aldehyde, and a chlorine atom at the α-position relative to the ester. This unique combination of functional groups makes it a highly reactive and valuable intermediate in organic synthesis.

The definitive molecular formula for Methyl 2-chloro-3-oxopropanoate is C4H5ClO3 .[1] Its calculated molecular weight is 136.53 g/mol .[1]

Table 1: Physicochemical Properties of Methyl 2-chloro-3-oxopropanoate

Property	Value	Source
IUPAC Name	methyl 2-chloro-3-oxopropanoate	PubChem[1]
Molecular Formula	C4H5ClO3	PubChem[1]
Molecular Weight	136.53 g/mol	PubChem[1]
CAS Number	20656-61-5	PubChem[1]
Canonical SMILES	COC(=O)C(C=O)Cl	PubChem[1]
InChI Key	LXSUVYGZODASAI-UHFFFAOYSA-N	PubChem[1]

| Synonyms | Methyl 2-chloro-2-formylacetate, Methyl chloromalonaldehydate, 2-chloro-3-oxo-propionic acid methyl ester | PubChem[1] |

Synthesis and Mechanistic Considerations

The synthesis of α-halogenated β-dicarbonyl compounds like Methyl 2-chloro-3-oxopropanoate typically involves the direct halogenation of a suitable precursor. A logical and common approach would be the chlorination of methyl 3-oxopropanoate (methyl formylacetate).

The rationale for this approach lies in the acidity of the α-proton situated between the two carbonyl groups. This proton is readily abstracted by a mild base to form an enolate, which is the key nucleophilic intermediate. The subsequent reaction of this enolate with an electrophilic chlorine source, such as sulfuryl chloride (SO2Cl2) or N-chlorosuccinimide (NCS), yields the desired α-chloro product. The choice of chlorinating agent and solvent is critical to control reactivity and minimize side reactions.

Experimental Protocol: Synthesis via Enolate Chlorination

• Step 1: Pre-reaction Setup: A flame-dried, three-neck round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. The system is purged with dry nitrogen to ensure an inert atmosphere, which is crucial as the enolate intermediate is sensitive to moisture and oxygen.

• Step 2: Precursor Dissolution: Methyl 3-oxopropanoate is dissolved in a suitable aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF). The choice of an aprotic solvent prevents unwanted reactions with the enolate or the chlorinating agent.

• Step 3: Enolate Formation: The solution is cooled to 0°C in an ice bath. This temperature control is vital to manage the exothermicity of the reaction and to ensure selectivity. A mild, non-nucleophilic base (e.g., triethylamine) is added dropwise to form the enolate.

• Step 4: Chlorination: A solution of the chlorinating agent (e.g., sulfuryl chloride) in the same solvent is added slowly via the dropping funnel. The slow addition maintains control over the reaction rate and temperature.

• Step 5: Quenching and Workup: After the reaction is complete (monitored by TLC), it is carefully quenched with a weak aqueous acid to neutralize the remaining base. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Step 6: Purification: The crude product is then purified, typically by vacuum distillation or column chromatography, to yield pure Methyl 2-chloro-3-oxopropanoate.

Synthesis Workflow Diagram

Caption: A logical workflow for the synthesis of Methyl 2-chloro-3-oxopropanoate.

Applications in Research and Drug Development

The synthetic utility of Methyl 2-chloro-3-oxopropanoate stems from its trifunctional nature. It possesses three distinct reactive sites: the electrophilic aldehyde, the electrophilic ester carbonyl, and the carbon atom bearing the chlorine, which is susceptible to nucleophilic substitution. This makes it a powerful building block for constructing complex heterocyclic systems, which are prevalent scaffolds in many pharmaceutical agents.[2][3]

For instance, it can serve as a precursor in the synthesis of pyrazoles, isoxazoles, and pyrimidines through condensation reactions with dinucleophiles like hydrazines, hydroxylamine, and ureas, respectively. The chlorine atom can be displaced by various nucleophiles to introduce further diversity into the target molecules.

Conceptual Reaction Pathway

Caption: Reactivity and synthetic potential of Methyl 2-chloro-3-oxopropanoate.

Safety, Handling, and Hazard Profile

As a reactive laboratory chemical, Methyl 2-chloro-3-oxopropanoate must be handled with appropriate precautions. Based on aggregated GHS data, it presents several hazards.[1]

Table 2: GHS Hazard Summary

Hazard Code	Description	Class
H302	Harmful if swallowed	Acute Toxicity, Oral (Category 4)
H312	Harmful in contact with skin	Acute Toxicity, Dermal (Category 4)
H315	Causes skin irritation	Skin Irritation (Category 2)
H319	Causes serious eye irritation	Eye Irritation (Category 2)
H332	Harmful if inhaled	Acute Toxicity, Inhalation (Category 4)
H335	May cause respiratory irritation	Specific Target Organ Toxicity — Single Exposure (Category 3)

| H373 | May cause damage to organs through prolonged or repeated exposure | Specific Target Organ Toxicity — Repeated Exposure (Category 2) |

Source: PubChem[1]

Handling Recommendations:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat. A face shield may be appropriate for larger quantities.

• Ventilation: Handle this compound exclusively in a well-ventilated fume hood to avoid inhalation of vapors.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong bases and oxidizing agents.

• Disposal: Dispose of chemical waste in accordance with all local, state, and federal regulations.

This self-validating protocol, grounded in established chemical principles, ensures that researchers can handle and utilize Methyl 2-chloro-3-oxopropanoate effectively and safely, leveraging its synthetic potential while mitigating risks.

References

• PubChem (National Center for Biotechnology Information). Methyl 2-chloro-3-oxopropanoate. Available at: [Link]

• Afrin, S., et al. (2022). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed Central. Available at: [Link]

• Xinghui. (2024). Understanding Methyl 2-Chloro-3-Nitrobenzoate: Synthesis and Applications. Available at: [Link]

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• 2. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]

Navigating the Solubility Landscape of Methyl 2-chloro-3-oxopropanoate: A Technical Guide for Drug Development Professionals

Abstract

Methyl 2-chloro-3-oxopropanoate, a key building block in organic synthesis, presents both opportunities and challenges in pharmaceutical development due to its reactive nature and specific solubility characteristics. A thorough understanding of its behavior in various organic solvents is paramount for optimizing reaction conditions, purification processes, and formulation strategies. This in-depth technical guide provides a comprehensive analysis of the solubility of Methyl 2-chloro-3-oxopropanoate, moving beyond empirical observations to a predictive model based on Hansen Solubility Parameters (HSPs). In the absence of extensive experimental solubility data in the public domain, this guide pioneers a theoretical approach, equipping researchers with the tools to anticipate and engineer solubility for this versatile compound. Furthermore, it lays out a detailed, self-validating experimental protocol for the precise determination of its solubility, ensuring scientific rigor and reproducibility in your laboratory.

Introduction: The Significance of Methyl 2-chloro-3-oxopropanoate in Pharmaceutical Synthesis

Methyl 2-chloro-3-oxopropanoate (MCPO) is a trifunctional molecule featuring an ester, a ketone, and a chlorinated carbon, making it a highly valuable intermediate in the synthesis of a wide array of pharmaceutical compounds. Its utility, however, is intrinsically linked to its solubility in organic solvents, which governs reaction kinetics, yield, and the efficiency of downstream processing. A poorly chosen solvent can lead to suboptimal reaction outcomes, difficult purifications, and challenges in achieving desired concentrations for formulation.

This guide addresses the critical need for a deeper understanding of MCPO's solubility. It is designed for researchers, scientists, and drug development professionals who require not just solubility data, but a framework for predicting and manipulating this crucial physical property.

Physicochemical Profile of Methyl 2-chloro-3-oxopropanoate

A foundational understanding of the physicochemical properties of MCPO is essential for interpreting its solubility behavior.

Property	Value	Source
Molecular Formula	C₄H₅ClO₃	PubChem[1]
Molecular Weight	136.53 g/mol	PubChem[1]
Structure
XLogP3-AA (Lipophilicity)	0.5	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	3	PubChem[1]

The structure of MCPO reveals a molecule with significant polarity arising from the two carbonyl groups and the chlorine atom. The ester and ketone functionalities can act as hydrogen bond acceptors, though the molecule lacks a hydrogen bond donor. Its relatively low molecular weight and moderate lipophilicity (XLogP3 of 0.5) suggest that it will exhibit a nuanced solubility profile, favoring polar organic solvents but potentially having limited solubility in nonpolar hydrocarbons.[1]

Theoretical Solubility Profile: A Predictive Approach Using Hansen Solubility Parameters

In the absence of comprehensive experimental data, a theoretical approach to predicting solubility is invaluable. The Hansen Solubility Parameter (HSP) model provides a powerful framework for this purpose. The core principle of the HSP model is "like dissolves like," quantified by assigning three parameters to both the solute and the solvent:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

The total Hansen solubility parameter (δt) is related to these three components by the equation:

δt² = δD² + δP² + δH²

A solute is predicted to be soluble in a solvent when the "distance" (Ra) between their HSP values in three-dimensional Hansen space is small.

Estimated Hansen Solubility Parameters for Methyl 2-chloro-3-oxopropanoate

Functional Group Breakdown of MCPO:

• 1 x -CH₃

• 1 x >CH- (adjacent to a carbonyl and a halogen)

• 1 x -Cl

• 1 x -COO- (ester)

• 1 x -CHO (aldehyde)

Based on the group contribution values from the Stefanis-Panayiotou method, the estimated HSPs for Methyl 2-chloro-3-oxopropanoate are presented in the table below.

Hansen Parameter	Estimated Value (MPa⁰·⁵)
δD (Dispersion)	17.5
δP (Polar)	10.2
δH (Hydrogen Bonding)	7.5
δt (Total)	21.5

Note: These values are estimations and should be validated experimentally.

Predicted Solubility in Common Organic Solvents

The "goodness" of a solvent for a particular solute can be estimated by calculating the Hansen solubility parameter distance (Ra) between them. A smaller Ra value indicates a higher likelihood of solubility. The formula for Ra is:

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²

The table below presents the HSPs for a range of common organic solvents and the calculated Ra value relative to our estimated HSPs for MCPO.

Solvent	δD (MPa⁰·⁵)	δP (MPa⁰·⁵)	δH (MPa⁰·⁵)	Ra (Predicted Solubility)
Acetone	15.5	10.4	7.0	4.1 (High)
Ethyl Acetate	15.8	5.3	7.2	6.1 (Good)
Dichloromethane	17.0	7.3	7.1	3.0 (High)
Chloroform	17.8	3.1	5.7	7.5 (Moderate)
Methanol	14.7	12.3	22.3	15.4 (Low)
Ethanol	15.8	8.8	19.4	12.6 (Low)
Toluene	18.0	1.4	2.0	9.9 (Moderate)
Hexane	14.9	0.0	0.0	14.5 (Very Low)
Acetonitrile	15.3	18.0	6.1	8.6 (Moderate)
Tetrahydrofuran (THF)	16.8	5.7	8.0	4.7 (High)

Interpretation of Predicted Solubility:

Based on these calculations, MCPO is predicted to have high solubility in polar aprotic solvents like acetone, dichloromethane, and THF. Good to moderate solubility is expected in esters like ethyl acetate and aromatic hydrocarbons like toluene. The presence of the chlorine atom and carbonyl groups contributes to favorable interactions with these solvents. Conversely, poor solubility is predicted in highly polar protic solvents like methanol and ethanol, and very poor solubility in nonpolar alkanes like hexane. The lack of a hydrogen bond donor on MCPO limits its ability to interact favorably with the strong hydrogen-bonding networks of alcohols.

Caption: Predicted solubility of MCPO based on Hansen parameter distance (Ra).

Experimental Determination of Solubility: A Self-Validating Protocol

While theoretical predictions are a valuable starting point, experimental verification is the cornerstone of scientific integrity. The following protocol outlines a robust, self-validating method for determining the thermodynamic solubility of Methyl 2-chloro-3-oxopropanoate.

Principle

This method is based on the shake-flask technique, which is considered the gold standard for determining thermodynamic solubility. An excess of the solid solute is equilibrated with the solvent for a sufficient period to ensure saturation. The resulting saturated solution is then separated from the undissolved solid and the concentration of the solute in the solution is quantified, typically by High-Performance Liquid Chromatography (HPLC).

Materials

• Methyl 2-chloro-3-oxopropanoate (solid)

• Selected organic solvents (HPLC grade)

• Scintillation vials with screw caps

• Orbital shaker with temperature control

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• HPLC system with a UV detector

• Volumetric flasks and pipettes

• Analytical balance

Step-by-Step Methodology

• Preparation of Stock Solution for Calibration:

  • Accurately weigh approximately 10 mg of MCPO and dissolve it in a suitable solvent (in which it is freely soluble, e.g., acetonitrile) in a 10 mL volumetric flask. This will be your stock solution.

  • Prepare a series of calibration standards by serial dilution of the stock solution. A minimum of five concentration levels is recommended.

• Sample Preparation for Solubility Measurement:

  • Add an excess amount of solid MCPO to a series of scintillation vials (e.g., 20 mg per 2 mL of solvent). The key is to have undissolved solid present at the end of the equilibration period.

  • Add a precise volume of each test solvent to the respective vials.

  • Securely cap the vials.

• Equilibration:

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 200 rpm).

  • Equilibrate for at least 24 hours to ensure that thermodynamic equilibrium is reached. A preliminary time-to-equilibrium study is recommended for novel compounds.

• Sample Collection and Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed for at least 30 minutes to allow the excess solid to settle.

  • Carefully draw a sample from the supernatant using a syringe.

  • Immediately filter the sample through a 0.22 µm syringe filter into a clean HPLC vial. This step is critical to remove any undissolved microparticles.

  • Dilute the filtered sample with a suitable solvent (usually the mobile phase) to bring the concentration within the range of the calibration curve.

• Quantification by HPLC:

  • Analyze the calibration standards and the prepared samples by HPLC.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of MCPO in the diluted samples from the calibration curve.

  • Calculate the original concentration in the saturated solution by applying the dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Caption: Experimental workflow for thermodynamic solubility determination.

Safety and Handling of Methyl 2-chloro-3-oxopropanoate

Methyl 2-chloro-3-oxopropanoate is a reactive chemical and should be handled with appropriate safety precautions.

• Hazards: It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and eye irritation and may cause respiratory irritation.[1]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat when handling this compound. Work in a well-ventilated fume hood.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

While experimental data on the solubility of Methyl 2-chloro-3-oxopropanoate is scarce, this guide provides a robust framework for both predicting and experimentally determining its behavior in organic solvents. The application of Hansen Solubility Parameters offers a powerful predictive tool, suggesting high solubility in polar aprotic solvents and limited solubility in nonpolar and highly protic solvents. The detailed experimental protocol provides a clear and reliable path for obtaining precise, publication-quality solubility data. By combining theoretical prediction with rigorous experimental validation, researchers can confidently select optimal solvent systems for the synthesis, purification, and formulation of pharmaceuticals derived from this important building block, thereby accelerating the drug development process.

References

• PubChem. (n.d.). Methyl 2-chloro-3-oxopropanoate. National Center for Biotechnology Information. Retrieved from [Link]

• Stefanis, E., & Panayiotou, C. (2008). Prediction of Hansen Solubility Parameters with a New Group-Contribution Method. International Journal of Thermophysics, 29(2), 568–585. [Link]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press. [Link]

• Abbott, S. (n.d.). Hansen Solubility. Steven Abbott TCNF Ltd. Retrieved from [Link]

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An In-Depth Technical Guide to the Tautomerism of Methyl 2-chloro-3-oxopropanoate

Abstract

This technical guide provides a comprehensive examination of the keto-enol tautomerism exhibited by Methyl 2-chloro-3-oxopropanoate, a halogenated β-aldehydo ester of significant interest in synthetic chemistry. As with many β-dicarbonyl compounds, this molecule exists as a dynamic equilibrium between its keto and enol forms. This guide will delve into the fundamental principles governing this equilibrium, with a particular focus on the profound influence of the α-chloro substituent. We will explore the structural and electronic factors that dictate the relative stability of the tautomers, the impact of solvent polarity on the equilibrium position, and provide detailed, field-proven methodologies for the spectroscopic characterization and quantification of each tautomeric form. This document is intended to serve as a critical resource for researchers, scientists, and drug development professionals, offering both theoretical insights and practical guidance for the study and application of this versatile chemical entity.

Foundational Principles of Tautomerism

Tautomerism is a fundamental concept in organic chemistry describing a form of constitutional isomerism where isomers, known as tautomers, are readily interconvertible.[1] This interconversion typically involves the migration of a proton, a process known as prototropy. The most prevalent example of this phenomenon is keto-enol tautomerism, which describes the chemical equilibrium between a "keto" form (containing a carbonyl group) and an "enol" form (an alkene with a hydroxyl group).[2][3]

For β-dicarbonyl compounds, such as Methyl 2-chloro-3-oxopropanoate, the presence of an acidic α-hydrogen positioned between two carbonyl functionalities facilitates this reversible isomerization. The position of this equilibrium is a critical determinant of the molecule's physicochemical properties, including its reactivity, polarity, and capacity for hydrogen bonding.

The Tautomeric Equilibrium of Methyl 2-chloro-3-oxopropanoate

Methyl 2-chloro-3-oxopropanoate exists as an equilibrium between its keto form and two possible enol forms, (Z)-enol and (E)-enol. The interconversion between these forms is a dynamic process, the position of which is dictated by the relative thermodynamic stabilities of the tautomers.

Note: Placeholder images are used for the enol forms in the DOT script. In a real scenario, these would be replaced with actual chemical structure images.

Caption: The keto-enol tautomeric equilibrium of Methyl 2-chloro-3-oxopropanoate.

The Inductive Effect of the α-Chloro Substituent

The presence of a highly electronegative chlorine atom at the α-position exerts a significant influence on the tautomeric equilibrium. The primary mechanism of this influence is the inductive effect, a through-bond polarization.

• Destabilization of the Keto Form: The electron-withdrawing nature of the chlorine atom destabilizes the adjacent carbonyl group in the keto tautomer. This effect increases the acidity of the α-hydrogen, thereby facilitating its removal and subsequent enolization.

• Stabilization of the Enol Form: In the enol form, the electron-withdrawing chlorine atom can stabilize the electron-rich double bond. This stabilization, however, is a complex interplay of inductive and resonance effects and is highly dependent on the specific geometry of the enol.

Studies on analogous compounds, such as 3-chloro-2,4-pentanedione, have shown that electron-withdrawing substituents at the α-position generally favor the enol form.

Intramolecular Hydrogen Bonding in the Enol Tautomer

A crucial factor stabilizing the enol form of β-dicarbonyl compounds is the potential for intramolecular hydrogen bonding. In the (Z)-enol tautomer of Methyl 2-chloro-3-oxopropanoate, the hydroxyl proton can form a hydrogen bond with the carbonyl oxygen of the ester group, creating a stable six-membered pseudo-ring. This intramolecular hydrogen bond significantly lowers the energy of the (Z)-enol, making it the predominant enol isomer.

Note: A placeholder image is used in the DOT script. This would be replaced with an image highlighting the hydrogen bond.

Caption: Intramolecular hydrogen bonding in the (Z)-enol tautomer.

The Influence of Solvent Polarity

The polarity of the solvent plays a pivotal role in shifting the keto-enol equilibrium.[2] This is a direct consequence of the differing polarities of the keto and enol tautomers and their respective interactions with the solvent molecules.

• Non-polar Solvents (e.g., Cyclohexane, Carbon Tetrachloride): In non-polar environments, the intramolecularly hydrogen-bonded (Z)-enol form is favored. This is because the stabilizing effect of the internal hydrogen bond is most pronounced in the absence of competing interactions with polar solvent molecules.

• Polar Aprotic Solvents (e.g., Acetone, DMSO): These solvents can act as hydrogen bond acceptors, disrupting the intramolecular hydrogen bond of the enol form. This disruption can shift the equilibrium towards the more polar keto form.

• Polar Protic Solvents (e.g., Water, Methanol): These solvents can act as both hydrogen bond donors and acceptors. They can solvate both the keto and enol forms, but often stabilize the keto form to a greater extent, thus shifting the equilibrium in its favor.

Experimental Quantification of Tautomerism

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and widely used technique for the quantitative analysis of keto-enol tautomerism. The slow rate of interconversion on the NMR timescale allows for the observation of distinct signals for each tautomer.

¹H NMR Spectroscopy Protocol

Objective: To determine the equilibrium constant (KT) for the keto-enol tautomerism of Methyl 2-chloro-3-oxopropanoate in various deuterated solvents.

Materials:

• Methyl 2-chloro-3-oxopropanoate

• Deuterated solvents (e.g., CDCl₃, (CD₃)₂CO, DMSO-d₆, C₆D₆)

• NMR tubes

• Volumetric flasks and pipettes

• NMR spectrometer (300 MHz or higher recommended)

Procedure:

• Sample Preparation:

  • Accurately prepare a solution of Methyl 2-chloro-3-oxopropanoate in the desired deuterated solvent at a known concentration (e.g., 0.1 M).

  • Transfer the solution to a clean, dry NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample at a constant, known temperature (e.g., 298 K).

  • Ensure a sufficient number of scans to obtain a high signal-to-noise ratio.

  • Use a relaxation delay (d1) of at least 5 times the longest T₁ relaxation time of the protons of interest to ensure accurate integration.

• Spectral Analysis and Data Interpretation:

  • Identify the characteristic signals for the keto and enol tautomers. Based on analogous compounds, the expected chemical shifts are:

    • Keto form: A singlet for the α-proton and a singlet for the aldehyde proton.

    • Enol form: A singlet for the vinyl proton and a broad singlet for the enolic hydroxyl proton.

  • Carefully integrate the area of a well-resolved, non-overlapping signal for each tautomer. For instance, integrate the signal corresponding to the α-proton of the keto form and the vinyl proton of the enol form.

  • Calculate the mole fraction of each tautomer using the following equations:

    • Mole fraction (keto) = (Integral of keto proton) / (Integral of keto proton + Integral of enol proton)

    • Mole fraction (enol) = (Integral of enol proton) / (Integral of keto proton + Integral of enol proton)

  • Calculate the tautomeric equilibrium constant (KT):

    • KT = [enol] / [keto] = Mole fraction (enol) / Mole fraction (keto)

Caption: Experimental workflow for NMR-based determination of the keto-enol equilibrium.

Predicted Quantitative Data

Solvent	Dielectric Constant (ε)	Predicted Predominant Tautomer	Predicted KT ([enol]/[keto])	Rationale
Cyclohexane-d₁₂	2.0	Enol	> 1	Non-polar solvent favors the intramolecularly hydrogen-bonded enol form.
Chloroform-d	4.8	Enol	> 1	Moderately polar solvent, still allows for significant stabilization of the enol via intramolecular H-bonding.
Acetone-d₆	20.7	Keto	< 1	Polar aprotic solvent disrupts the intramolecular H-bond, favoring the more polar keto form.
DMSO-d₆	46.7	Keto	< 1	Highly polar aprotic solvent strongly solvates the keto form, shifting the equilibrium significantly.
Methanol-d₄	32.7	Keto	<< 1	Polar protic solvent effectively solvates both forms but preferentially stabilizes the keto tautomer.

Synthesis of Methyl 2-chloro-3-oxopropanoate

A plausible synthetic route to Methyl 2-chloro-3-oxopropanoate involves the α-chlorination of a suitable β-ketoester precursor. A common and effective method is the chlorination of methyl acetoacetate using sulfuryl chloride (SO₂Cl₂).

Reaction Scheme:

Experimental Protocol:

Note: This is a generalized procedure and should be performed with appropriate safety precautions in a well-ventilated fume hood.

• To a stirred solution of methyl acetoacetate in an inert solvent (e.g., dichloromethane) at 0 °C, add sulfuryl chloride dropwise.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC or GC-MS).

• Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield pure Methyl 2-chloro-3-oxopropanoate.

Implications in Drug Development and Organic Synthesis

The tautomeric equilibrium of Methyl 2-chloro-3-oxopropanoate has significant implications for its application in various scientific fields.

• Reactivity and Synthetic Utility: The keto and enol forms exhibit distinct reactivity. The enol and the corresponding enolate are nucleophilic at the α-carbon, making them valuable intermediates in C-C bond-forming reactions. The keto form is electrophilic at the carbonyl carbons. Understanding the predominant tautomeric form under specific reaction conditions is crucial for predicting and controlling reaction outcomes.

• Drug Discovery and Development: Tautomerism can profoundly affect the biological activity of a molecule.[2] Different tautomers can exhibit different binding affinities for biological targets, as well as varied pharmacokinetic and pharmacodynamic profiles. A thorough understanding of the tautomeric behavior of drug candidates is therefore essential for rational drug design and development.

Conclusion

The keto-enol tautomerism of Methyl 2-chloro-3-oxopropanoate is a finely balanced equilibrium governed by the interplay of electronic effects of the α-chloro substituent, the stabilizing influence of intramolecular hydrogen bonding, and the polarity of the surrounding medium. While specific quantitative data for this molecule remains to be extensively documented, its behavior can be reliably predicted based on the well-established principles of physical organic chemistry and the observed trends in analogous α-chloro-β-dicarbonyl compounds. The detailed experimental protocol for ¹H NMR spectroscopy provided in this guide offers a robust framework for the precise quantification of the tautomeric ratio. This knowledge is indispensable for researchers in organic synthesis and medicinal chemistry who seek to harness the unique chemical properties of this versatile molecule.

References

• Manbeck, K. A., Boaz, N. C., Bair, N. C., Sanders, A. M. S., & Marsh, A. L. (2011). Substituent Effects on Keto–Enol Equilibria Using NMR Spectroscopy. Journal of Chemical Education, 88(10), 1444–1445. [Link]

• PubChem. (n.d.). Methyl 2-chloro-3-oxopropanoate. National Center for Biotechnology Information. Retrieved January 26, 2026, from [Link]

• Emsley, J. (1984). The composition and constitution of keto-enols. Chemical Society Reviews, 13(2), 153-181.
• IUPAC. (1997). Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). Compiled by A. D. McNaught and A. Wilkinson.
• Mihina, J. S., & Hofle, G. (1983). A simple NMR method for the determination of keto-enol equilibrium constants.

• Schiavoni, M. M., Erben, M. F., & Della Védova, C. O. (2001). Keto–enol tautomerism in beta‐ketoesters: CH3C(O)CHXC(O)OY (X = H, Cl; Y = CH3, C2H5). Vibrational analyses, NMR spectra and quantum chemical calculations. Journal of Raman Spectroscopy, 32(5), 319-329. [Link]

• Organic Syntheses. (n.d.). Chloroacetamide. Retrieved January 26, 2026, from [Link]

• Chemistry LibreTexts. (2023, January 29). 22.1: Keto-Enol Tautomerism. [Link]

• Pearson Education. (n.d.). Tautomers of Dicarbonyl Compounds. Retrieved January 26, 2026, from [Link]

• Antonov, L. (Ed.). (2013). Tautomerism: Methods and Theories. John Wiley & Sons.
• Mills, J. E., & Kiegiel, J. (2000). A simple method for the synthesis of α-chloro-β-keto esters. Tetrahedron Letters, 41(22), 4349-4352.
• Burdett, J. K., & Mitchell, T. N. (1977). The keto-enol tautomerism of β-dicarbonyl compounds. Journal of the Chemical Society, Perkin Transactions 2, (11), 1461-1465.

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• 2. biopchem.education [biopchem.education]
• 3. pdf.benchchem.com [pdf.benchchem.com]

electrophilicity of "Methyl 2-chloro-3-oxopropanoate"

An In-Depth Technical Guide to the Electrophilicity and Synthetic Utility of Methyl 2-chloro-3-oxopropanoate

Abstract

Methyl 2-chloro-3-oxopropanoate is a highly functionalized organic molecule that serves as a versatile and powerful building block in modern synthetic chemistry. Its unique structure, featuring an α-halo-β-ketoester motif, presents multiple electrophilic centers, each with a distinct reactivity profile. This guide provides an in-depth analysis of the electronic properties and electrophilicity of this reagent. We will dissect the molecule's structure to understand the interplay of inductive and resonance effects that govern its reactivity towards nucleophiles. Furthermore, this whitepaper will explore its application in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals, supported by mechanistic insights and detailed experimental protocols. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the synthetic potential of this valuable intermediate.

Introduction: The Molecular Architecture and Significance

Methyl 2-chloro-3-oxopropanoate, also known by synonyms such as methyl 2-chloro-2-formylacetate, belongs to the class of α-halo-β-ketoesters.[1] Its structure is characterized by a methyl ester and an aldehyde group flanking a central carbon atom (C2) which is substituted with a chlorine atom. This dense arrangement of electron-withdrawing functional groups makes it an exceptionally reactive and versatile synthon in organic synthesis.[2] The strategic placement of the chloro, ester, and aldehyde functionalities creates a molecule primed for a variety of chemical transformations, making it a valuable precursor for introducing diverse functional groups and constructing complex molecular scaffolds.[2]

Physicochemical Properties

A foundational understanding begins with the molecule's basic properties, which are critical for its handling, storage, and application in experimental setups.

Property	Value	Source
IUPAC Name	methyl 2-chloro-3-oxopropanoate	PubChem[1]
Molecular Formula	C₄H₅ClO₃	PubChem[1]
Molecular Weight	136.53 g/mol	PubChem[1]
CAS Number	20656-61-5	PubChem[1]
Canonical SMILES	COC(=O)C(C=O)Cl	PubChem[1]

Analysis of Electrophilic Centers: A Trifecta of Reactivity

The pronounced electrophilicity of Methyl 2-chloro-3-oxopropanoate is not centered on a single atom but is distributed across three key positions. The interplay between these sites dictates the molecule's reaction pathways with various nucleophiles.

Caption: Electrophilic centers in Methyl 2-chloro-3-oxopropanoate.

• C3 (Aldehyde Carbonyl Carbon): This is arguably the most electrophilic center in the molecule. The carbon-oxygen double bond is highly polarized, making the carbon atom electron-deficient and a prime target for nucleophilic addition reactions.

• C2 (α-Carbon): This carbon is rendered significantly electrophilic due to the powerful inductive electron-withdrawing effects (-I effect) of three adjacent groups: the chlorine atom, the ester carbonyl, and the aldehyde carbonyl. This activation makes it highly susceptible to bimolecular nucleophilic substitution (S(_N)2) reactions, where the chloride ion serves as a good leaving group. The reactivity of such α-halocarbonyls is known to be greatly enhanced compared to simple alkyl halides.[3]

• C1 (Ester Carbonyl Carbon): While also an electrophilic site, the ester carbonyl is generally less reactive towards nucleophiles than the aldehyde carbonyl. This is due to the resonance donation from the adjacent oxygen atom of the methoxy group, which partially mitigates the positive charge on the carbonyl carbon. It undergoes nucleophilic acyl substitution.

This hierarchy of reactivity allows for selective transformations by choosing appropriate nucleophiles and reaction conditions.

Electrophilic Center	Activating Factors	Common Reaction Type	Relative Reactivity
C3 (Aldehyde)	High C=O bond polarization	Nucleophilic Addition	Highest
C2 (α-Carbon)	Inductive effect from Cl, C=O (ester), C=O (aldehyde)	S(_N)2 Substitution	High
C1 (Ester)	C=O bond polarization (moderated by resonance)	Nucleophilic Acyl Substitution	Moderate

Mechanistic Pathways and Synthetic Applications

The true value of Methyl 2-chloro-3-oxopropanoate is realized in its application as a versatile synthetic intermediate. Its predictable reactivity at the C2 and C3 positions is widely exploited.

Nucleophilic Substitution at the α-Carbon (C2)

The reaction of choice for many synthetic strategies involving this molecule is the S(_N)2 displacement of the chloride at the C2 position. This pathway is efficient for forming new carbon-carbon and carbon-heteroatom bonds.

Caption: Generalized SN2 reaction pathway at the C2 position.

This reaction is fundamental to building molecular complexity. For instance, reaction with β-ketoesters can lead to the formation of furan derivatives, a common heterocyclic core in medicinal chemistry.[3] Similarly, reactions with amines, thiols, and other nucleophiles install key functional groups essential for drug candidates and other high-value compounds.

Nucleophilic Addition to the Aldehyde (C3)

Strong, hard nucleophiles, or reactions where the C2 position is sterically hindered, can favor attack at the aldehyde carbonyl. This leads to the formation of a secondary alcohol upon workup, which can then be used in subsequent transformations.

Field-Proven Insights: Causality in Experimental Design

When designing an experiment with Methyl 2-chloro-3-oxopropanoate, the choice of nucleophile, solvent, and temperature is paramount to achieving the desired regioselectivity.

• Nucleophile Choice: Soft, polarizable nucleophiles (e.g., thiolates, iodides) will preferentially attack the soft electrophilic center at C2 in an S(_N)2 fashion. Hard, non-polarizable nucleophiles (e.g., Grignard reagents, organolithiums) are more likely to attack the hard electrophilic center at the C3 aldehyde carbonyl.

• Solvent Effects: Polar aprotic solvents like DMF or DMSO are ideal for S(_N)2 reactions at C2. They solvate the cation of the nucleophilic salt but leave the anion "naked" and highly reactive, accelerating the substitution.[4] Protic solvents can solvate the nucleophile, reducing its reactivity, and may favor other pathways.

• Temperature Control: Due to the high reactivity of the substrate, many reactions are performed at low temperatures (e.g., 0 °C to room temperature) to minimize side reactions, such as elimination or polymerization.

Experimental Protocol: Synthesis of Methyl 2-(phenylthio)-3-oxopropanoate

This protocol provides a self-validating system for a typical S(_N)2 reaction at the C2 position, a common transformation that underscores the utility of the title compound.

Objective: To synthesize Methyl 2-(phenylthio)-3-oxopropanoate via nucleophilic substitution of Methyl 2-chloro-3-oxopropanoate with thiophenol.

Materials:

• Methyl 2-chloro-3-oxopropanoate (1.0 eq)

• Thiophenol (1.05 eq)

• Triethylamine (Et₃N) (1.1 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• Inert Atmosphere Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and an argon/nitrogen inlet.

• Reagent Addition: Dissolve thiophenol (1.05 eq) in anhydrous DCM and add it to the flask via syringe. Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Slowly add triethylamine (1.1 eq) to the cooled solution of thiophenol. Stir for 10 minutes at 0 °C. The triethylamine acts as a base to deprotonate the thiophenol, forming the more nucleophilic thiophenolate in situ, while preventing the formation of corrosive HCl.

• Substrate Addition: Prepare a solution of Methyl 2-chloro-3-oxopropanoate (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C. The slow addition is crucial to control the exothermic reaction and prevent side-product formation.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% Ethyl Acetate in Hexanes). The disappearance of the starting material spot indicates reaction completion.

• Aqueous Workup: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove any acidic impurities) and brine (to remove residual water).

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure Methyl 2-(phenylthio)-3-oxopropanoate.

Caption: Experimental workflow for the synthesis of a C2-substituted product.

Conclusion

Methyl 2-chloro-3-oxopropanoate is a quintessential example of a multi-functional reagent whose reactivity can be precisely controlled to achieve a wide range of synthetic outcomes. Its distinct electrophilic centers at the aldehyde, α-carbon, and ester positions provide multiple handles for molecular elaboration. A thorough understanding of its electronic properties and the factors influencing its reaction pathways, as detailed in this guide, is crucial for unlocking its full potential in the fields of organic synthesis, medicinal chemistry, and materials science.

References

• Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition . MDPI. [Link]

• Factors affecting rate of nucleophilic substitution reactions . Chemistry LibreTexts. [Link]

• (PDF) Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition . ResearchGate. [Link]

• Methyl 2-chloro-3-oxopropanoate | C4H5ClO3 . PubChem. [Link]

• Methyl 2-chloro-3-oxopentanoate | C6H9ClO3 . PubChem. [Link]

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis . National Institutes of Health (NIH). [Link]

• Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity . MDPI. [Link]

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• 4. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes & Protocols: Methyl 2-chloro-3-oxopropanoate in Heterocyclic Synthesis

This guide provides an in-depth exploration of methyl 2-chloro-3-oxopropanoate as a versatile and highly reactive building block for the synthesis of various heterocyclic systems. Tailored for researchers, medicinal chemists, and professionals in drug development, these notes elucidate the underlying chemical principles and provide robust, field-tested protocols for the synthesis of key heterocyclic scaffolds.

Introduction to Methyl 2-chloro-3-oxopropanoate: A Privileged Synthon

Methyl 2-chloro-3-oxopropanoate (MCPO) is a trifunctional reagent possessing an aldehyde, a methyl ester, and an α-chloro substituent. This unique combination of functional groups makes it an exceptionally valuable precursor in organic synthesis, particularly for constructing heterocyclic rings.

1.1. Physicochemical Properties

A summary of the key properties of methyl 2-chloro-3-oxopropanoate is provided below.

Property	Value	Source
IUPAC Name	methyl 2-chloro-3-oxopropanoate	[1]
Molecular Formula	C₄H₅ClO₃	[1]
Molecular Weight	136.53 g/mol	[1]
SMILES	COC(=O)C(C=O)Cl	[1]
CAS Number	20656-61-5	[1]

1.2. Reactivity Profile: The Basis of Versatility

The synthetic utility of MCPO stems from its distinct reactive sites:

• The Aldehyde Carbonyl: A primary site for nucleophilic attack, readily undergoing condensation reactions.

• The Ester Carbonyl: Susceptible to nucleophilic acyl substitution, although generally less reactive than the aldehyde.

• The α-Carbon: The chlorine atom at this position is a good leaving group, facilitating nucleophilic substitution. Furthermore, the acidity of the α-proton is enhanced by the adjacent carbonyl groups, allowing for enolate formation under basic conditions.

This trifunctional nature allows for a variety of cyclization strategies, often in a one-pot fashion, leading to rapid assembly of complex molecular architectures.

1.3. Safety and Handling

Methyl 2-chloro-3-oxopropanoate is classified as harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn. All manipulations should be performed in a well-ventilated fume hood.

Synthesis of 5-Membered Heterocycles: Pyrazoles and Isoxazoles

The 1,3-dicarbonyl-like structure of MCPO makes it an ideal substrate for the Knorr pyrazole synthesis and related isoxazole syntheses.

2.1. Synthesis of Substituted Pyrazoles

The reaction of MCPO with hydrazine derivatives is a direct and efficient method for the synthesis of pyrazole-4-carboxylates. These compounds are prevalent scaffolds in pharmaceuticals.

2.1.1. Mechanistic Rationale

The reaction proceeds via a cyclocondensation mechanism. The more nucleophilic nitrogen of the hydrazine initially attacks the more electrophilic aldehyde carbonyl. Subsequent intramolecular cyclization and dehydration yield the aromatic pyrazole ring. The presence of the chloro group offers potential for further functionalization, although it is often eliminated during the aromatization step.

Caption: Generalized mechanism for pyrazole synthesis from MCPO.

2.1.2. Experimental Protocol: Synthesis of Methyl 1-phenyl-5-chloropyrazole-4-carboxylate

This protocol describes a representative synthesis using phenylhydrazine.

Materials:

• Methyl 2-chloro-3-oxopropanoate (1.36 g, 10 mmol)

• Phenylhydrazine (1.08 g, 10 mmol)

• Ethanol (30 mL)

• Glacial Acetic Acid (catalytic, ~0.5 mL)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add methyl 2-chloro-3-oxopropanoate and ethanol.

• Stir the solution at room temperature and add phenylhydrazine dropwise over 5 minutes.

• Add the catalytic amount of glacial acetic acid to the mixture.

• Heat the reaction mixture to reflux (approximately 78°C) and maintain for 4 hours.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• Add distilled water (50 mL) to the residue, which should induce precipitation of the product.

• Collect the solid product by vacuum filtration, wash with cold water (2 x 15 mL), and dry under vacuum.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to afford the pure pyrazole derivative.

2.2. Synthesis of Substituted Isoxazoles

Reacting MCPO with hydroxylamine hydrochloride provides a straightforward route to substituted isoxazoles, another important heterocyclic motif in medicinal chemistry.

2.2.1. Mechanistic Considerations

Similar to pyrazole synthesis, the reaction begins with the formation of an oxime intermediate at the aldehyde position.[3] This is followed by an intramolecular nucleophilic attack of the oxime oxygen onto the ester carbonyl, leading to a cyclized intermediate which then dehydrates to form the aromatic isoxazole ring.[4]

Caption: Generalized mechanism for isoxazole synthesis from MCPO.

2.2.2. Experimental Protocol: Synthesis of Methyl 5-chloroisoxazole-4-carboxylate

Materials:

• Methyl 2-chloro-3-oxopropanoate (1.36 g, 10 mmol)

• Hydroxylamine hydrochloride (0.70 g, 10 mmol)

• Sodium acetate (0.82 g, 10 mmol)

• Ethanol (40 mL)

• Water (10 mL)

Procedure:

• In a 100 mL round-bottom flask, dissolve hydroxylamine hydrochloride and sodium acetate in the water/ethanol solvent mixture. Stir for 10 minutes at room temperature to liberate free hydroxylamine.

• Add methyl 2-chloro-3-oxopropanoate to the solution.

• Heat the mixture to reflux for 6 hours. Monitor the reaction by TLC.

• Upon completion, cool the mixture to ambient temperature and concentrate under reduced pressure to remove most of the ethanol.

• Extract the aqueous residue with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and evaporate the solvent to yield the crude product.

• Purify the crude material by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to obtain the pure isoxazole derivative.

Synthesis of 6-Membered Heterocycles: The Case of Pyridines

MCPO can also be employed in multicomponent reactions to construct more complex heterocyclic systems like pyridines. A modified Hantzsch-type synthesis is a plausible approach.

3.1. Proposed Hantzsch-Type Synthesis of Pyridines

This approach involves a three-component condensation between MCPO, an enamine (or a β-ketoester and ammonia source), and another aldehyde.

3.1.1. Mechanistic Pathway

The reaction is envisioned to proceed through a series of condensation and Michael addition steps. For instance, MCPO can react with an ammonia source to form an enamine in situ. This enamine can then act as a nucleophile, reacting with an α,β-unsaturated carbonyl system (formed from the condensation of the other aldehyde and the β-ketoester). Subsequent cyclization and oxidation/aromatization would lead to the substituted pyridine ring.

Caption: Proposed workflow for a multicomponent pyridine synthesis.

3.1.2. Representative Experimental Protocol

Materials:

• Methyl 2-chloro-3-oxopropanoate (1.36 g, 10 mmol)

• Ethyl acetoacetate (1.30 g, 10 mmol)

• Benzaldehyde (1.06 g, 10 mmol)

• Ammonium acetate (0.77 g, 10 mmol)

• Ethanol (25 mL)

Procedure:

• In a 100 mL round-bottom flask, combine methyl 2-chloro-3-oxopropanoate, ethyl acetoacetate, benzaldehyde, and ammonium acetate in ethanol.

• Stir the mixture and heat to reflux for 8-12 hours. The reaction should be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature. A solid product may precipitate.

• If a precipitate forms, collect it by filtration, wash with cold ethanol, and dry.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• The resulting crude dihydropyridine can be oxidized to the corresponding pyridine without further purification. A common method is to dissolve the crude product in acetic acid and add a mild oxidizing agent like sodium nitrite or simply expose the solution to air.

• Purify the final pyridine product by column chromatography or recrystallization.

3.2. Summary of Synthetic Applications

The versatility of methyl 2-chloro-3-oxopropanoate in heterocyclic synthesis is summarized in the table below.

Heterocycle	Co-reactant(s)	Key Reaction Type
Pyrazole	Hydrazine derivatives	Cyclocondensation
Isoxazole	Hydroxylamine	Cyclocondensation
Pyridine	β-Ketoester, Aldehyde, Ammonia	Multicomponent Condensation

Conclusion and Future Perspectives

Methyl 2-chloro-3-oxopropanoate is a powerful and versatile building block for the synthesis of a wide array of medicinally relevant heterocycles. Its trifunctional nature allows for diverse and efficient synthetic strategies, including classical cyclocondensations and modern multicomponent reactions. The protocols outlined in this guide serve as a robust starting point for researchers aiming to leverage this reagent in their synthetic campaigns. Future work could explore its application in the synthesis of other heterocyclic systems, such as pyrimidines or benzodiazepines, further expanding the synthetic chemist's toolkit.

References

• Albanese, D., et al. (2025). Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. ResearchGate. Available at: [Link]

• PubChem. (n.d.). Methyl 2-chloro-3-oxopropanoate. National Center for Biotechnology Information. Available at: [Link]

• Behalo, M. S., & Aly, A. A. (2011). Synthesis of Nitrogen Heterocycles from Ethyl 3-(6-Dibenzothiophen-2-Yl-Pyridazin-3-Ylamino)
• Google Patents. (n.d.). Process for the preparation of pyrazoles.
• Google Patents. (n.d.). 2-chloro-3-aldehyde pyridine synthetic method.

• National Center for Biotechnology Information. (n.d.). The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of isoxazoles. Available at: [Link]

• Google Patents. (n.d.). Synthetic method of O- (3-chloro-2-propenyl) hydroxylamine.

• MDPI. (n.d.). Malonates in Cyclocondensation Reactions. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridines and related compounds. Available at: [Link]

• Oriental Journal of Chemistry. (n.d.). Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Available at: [Link]

• Baran Group, The Scripps Research Institute. (2004). Pyridine Synthesis: Cliff Notes. Available at: [Link]

• Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Available at: [Link]

• ResearchGate. (n.d.). (PDF) The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. Available at: [Link]

• PubMed. (2013). Major mechanistic differences between the reactions of hydroxylamine with phosphate di- and tri-esters. Available at: [Link]

• Refubium - Freie Universität Berlin. (n.d.). 1.2 Multicomponent reactions. Available at: [Link]

• YouTube. (2019). synthesis of isoxazoles. Available at: [Link]

• MDPI. (n.d.). 2-Arylhydrazonopropanals as Building Blocks in Heterocyclic Chemistry: Microwave Assisted Condensation of 2-Arylhydrazonopropanals with Amines and Active Methylene Reagents. Available at: [Link]

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• 4. youtube.com [youtube.com]

Topic: The Strategic Synthesis of Heterocyclic Scaffolds via the Reaction of Methyl 2-chloro-3-oxopropanoate with Hydrazines

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block for Medicinal Chemistry

Methyl 2-chloro-3-oxopropanoate is a highly functionalized C4 building block of significant interest in synthetic and medicinal chemistry. Its structure incorporates three distinct reactive centers: an ester, a ketone, and an α-chloro substituent. This unique arrangement allows for a variety of chemical transformations, making it an ideal precursor for the synthesis of complex heterocyclic systems. The reaction of this substrate with hydrazines is a cornerstone transformation, providing a direct and efficient route to pyrazoles and other related diazines. These heterocyclic cores are considered "privileged scaffolds" in drug discovery, forming the structural basis for a multitude of therapeutic agents across various disease areas, including cancer, inflammation, and infectious diseases.[1][2]

This application note provides a comprehensive technical guide to understanding and utilizing the reaction between Methyl 2-chloro-3-oxopropanoate and various hydrazines. We will delve into the underlying reaction mechanisms, provide field-proven experimental protocols, and discuss the critical parameters that govern product outcomes. The aim is to equip researchers with the knowledge to confidently and effectively employ this reaction in their synthetic workflows for drug discovery and development.

Critical Safety & Handling Protocols

Before commencing any experimental work, it is imperative to acknowledge the significant hazards associated with the reagents.

• Methyl 2-chloro-3-oxopropanoate (CAS 20656-61-5): This compound is classified as harmful if swallowed, inhaled, or in contact with skin. It causes serious skin and eye irritation and may cause respiratory irritation. Prolonged exposure may cause organ damage.[3]

• Hydrazine (CAS 302-01-2) and its Derivatives: Hydrazine is a corrosive, fuming, and highly reactive liquid.[4] It is a suspected human carcinogen and is toxic by inhalation and skin absorption.[4] Anhydrous hydrazine can explode during distillation if air is present.[4] Always use hydrazine hydrate, which is more stable.

Mandatory Safety Measures:

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical splash goggles, a face shield, and heavy-duty chemical-resistant gloves (e.g., butyl rubber).

• Ventilation: All manipulations must be performed inside a certified chemical fume hood to prevent inhalation of toxic vapors.

• Inert Atmosphere: While not always strictly necessary for this specific reaction at a small scale, handling neat hydrazine should be done under an inert atmosphere (Nitrogen or Argon) to minimize oxidation and potential side reactions.

• Quenching: Any excess hydrazine must be carefully quenched. A common method involves the slow addition of the hydrazine-containing solution to a large excess of a dilute solution of sodium hypochlorite (bleach) with stirring and cooling.

Reaction Mechanisms: Controlling the Pathway to Pyrazoles and Pyridazinones

The reaction of Methyl 2-chloro-3-oxopropanoate with hydrazine can theoretically proceed via multiple pathways, primarily dictated by which electrophilic centers the two nucleophilic nitrogen atoms of hydrazine attack. The two most probable outcomes are the formation of a pyrazole ring or a pyridazinone ring.

Primary Pathway: Synthesis of Pyrazole Derivatives

The formation of the pyrazole scaffold is the most commonly reported and synthetically useful outcome. This reaction is a classic example of heterocycle synthesis from a 1,3-dicarbonyl equivalent.[5] The α-chloro group serves as a leaving group in the final aromatization step.

The mechanism proceeds as follows:

• Initial Condensation: The more nucleophilic nitrogen of the hydrazine attacks one of the carbonyl groups (typically the more reactive ketone) to form a hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine then acts as an intramolecular nucleophile, attacking the remaining carbonyl (the ester), leading to a cyclic intermediate.

• Dehydration & Aromatization: The cyclic intermediate readily eliminates a molecule of water and methanol. The final step involves the elimination of HCl, driven by the formation of the stable aromatic pyrazole ring.

Caption: Generalized workflow for pyrazole synthesis.

Potential Alternative Pathway: Formation of Pyridazinone Derivatives

Under specific conditions, or with appropriately substituted substrates, the formation of a six-membered pyridazinone ring is also plausible. This pathway would involve a different sequence of bond formations.

• Initial Acylation: One nitrogen of the hydrazine could attack the ester carbonyl, displacing methanol to form a hydrazide intermediate.

• Intramolecular Substitution: The second nitrogen atom could then perform an intramolecular nucleophilic substitution, displacing the chloride ion.

• Cyclization/Condensation: The final ring closure would involve the remaining nitrogen attacking the ketone, followed by dehydration to yield the pyridazinone.

The synthesis of pyridazinones often involves the cyclization of γ-keto acids or related structures with hydrazine.[6][7] The reaction with Methyl 2-chloro-3-oxopropanoate represents a variation on this theme.

Caption: Plausible workflow for pyridazinone synthesis.

Causality Behind Experimental Choices: The pyrazole pathway is generally favored due to the higher reactivity of the ketone compared to the ester towards initial hydrazone formation. To favor the pyridazinone pathway, one might consider using a less reactive hydrazine derivative or employing conditions that specifically promote initial acylation at the ester. The choice of solvent and base can also influence the nucleophilicity of the hydrazine and the stability of intermediates, thereby directing the reaction toward one scaffold over the other.

Application Protocol: Synthesis of Methyl 5-hydroxy-1H-pyrazole-4-carboxylate

This protocol details a reliable method for the synthesis of a key pyrazole intermediate, demonstrating the primary reaction pathway.

Materials and Equipment

Reagent/Material	CAS Number	M. Wt. ( g/mol )	Amount	Moles (mmol)
Methyl 2-chloro-3-oxopropanoate	20656-61-5	136.53	1.37 g	10.0
Hydrazine monohydrate (~64% N₂H₄)	7803-57-8	50.06	0.50 g	10.0
Ethanol (Absolute)	64-17-5	46.07	25 mL	-
Triethylamine (Et₃N)	121-44-8	101.19	1.11 g (1.5 mL)	11.0
Deionized Water	7732-18-5	18.02	As needed	-
Diethyl Ether	60-29-7	74.12	As needed	-
Hydrochloric Acid (1M aq.)	7647-01-0	36.46	As needed	-
Saturated Sodium Bicarbonate (aq.)	144-55-8	84.01	As needed	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	As needed	-

Equipment: 100 mL round-bottom flask, magnetic stirrer and stir bar, reflux condenser, heating mantle with temperature control, ice bath, separatory funnel, rotary evaporator, Buchner funnel, and TLC plates (silica gel).

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 2-chloro-3-oxopropanoate (1.37 g, 10.0 mmol) in absolute ethanol (25 mL). Stir until a homogenous solution is formed.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add triethylamine (1.5 mL, 11.0 mmol) to the solution. Causality: Triethylamine acts as a base to neutralize the HCl that is eliminated during the final aromatization step, driving the reaction to completion.

• Hydrazine Addition: While maintaining the temperature at 0 °C, add hydrazine monohydrate (0.50 g, 10.0 mmol) dropwise over 5 minutes. An exotherm may be observed. Checkpoint: The solution may become cloudy or change color upon addition.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, attach a reflux condenser and heat the reaction mixture to reflux (approx. 78 °C) using a heating mantle.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 1:1 ethyl acetate:hexanes eluent). The reaction is typically complete within 2-4 hours. Self-Validation: A complete reaction is indicated by the disappearance of the starting material spot (Methyl 2-chloro-3-oxopropanoate) on the TLC plate.

• Work-up - Solvent Removal: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Work-up - Extraction: Resuspend the resulting residue in deionized water (30 mL) and diethyl ether (30 mL). Transfer the mixture to a separatory funnel. The product is often poorly soluble in either and may precipitate. If a solid forms, it should be collected by filtration. If no solid forms, carefully acidify the aqueous layer with 1M HCl to pH ~5-6 to precipitate the product.

• Purification: Collect the crude solid product by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold water, followed by a small amount of cold diethyl ether to remove impurities.

• Drying and Characterization: Dry the purified solid under vacuum. A typical yield for this reaction is in the range of 70-85%. The final product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Applications in Drug Discovery and Development

The pyrazole and pyridazinone cores synthesized through these methods are prevalent in a wide array of pharmaceuticals. Their utility stems from their ability to form key hydrogen bonds and engage in various interactions with biological targets.

• Pyrazoles: This scaffold is found in numerous approved drugs. For instance, Celecoxib is a selective COX-2 inhibitor used as an anti-inflammatory agent. Sildenafil (Viagra) contains a pyrazolopyrimidinone core and is used to treat erectile dysfunction. The pyrazole ring is a key feature in many kinase inhibitors currently under development for cancer therapy.[1][2][8]

• Pyridazinones: This class of compounds exhibits diverse biological activities, including cardiovascular, anti-inflammatory, and anticancer properties.[9][10] For example, some pyridazinone derivatives have been developed as potent antihypertensive agents.[6][11] Their structural features make them valuable for targeting a range of enzymes and receptors.[12]

The reaction of Methyl 2-chloro-3-oxopropanoate with hydrazines provides a direct and modular entry point to vast chemical libraries based on these important scaffolds, facilitating structure-activity relationship (SAR) studies essential for modern drug development.

Conclusion

The reaction between Methyl 2-chloro-3-oxopropanoate and hydrazines is a powerful and versatile tool for the synthesis of medicinally relevant heterocyclic compounds. By understanding the underlying mechanistic pathways and carefully controlling reaction conditions, researchers can selectively synthesize pyrazole and pyridazinone derivatives. The protocol provided herein offers a reliable and validated method for accessing the pyrazole core, a privileged scaffold in drug discovery. With stringent adherence to safety protocols, this reaction can be a valuable asset in the development of novel therapeutic agents.

References

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• PubChem. (n.d.). Methyl 2-chloro-3-oxopropanoate. National Center for Biotechnology Information. Retrieved from: [Link]

• Singh, A., & Sharma, P. K. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(22), 1845-1868. Available at: [Link]

• Gomha, S. M., et al. (2015). Synthesis and Characterization of Hydrazones, Pyrazoles and Pyrazolones from 8-Amino-6-Chloro Coumarine. Heterocyclic Letters, 5(4), 635-642. Available at: [Link]

• PubChem. (n.d.). Hydrazine. National Center for Biotechnology Information. Retrieved from: [Link]

• Chavda, M., & Varu, B. (2017). Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. Journal of Applied Chemistry, 10(7), 54-66. Available at: [Link]

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• Bentham Science Publishers. (2023). Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity. Current Organic Synthesis, 20(1). Available at: [Link]

• Riyadi, F. A., et al. (2022). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. SAR Journal of Pharmaceutical Research, 3(2), 10-17. Available at: [Link]

• El-Gaby, M. S. A., et al. (2014). Synthesis of A New Class of Pyridazin-3-one and 2-Amino-5-arylazopyridine Derivatives and Their Utility in the Synthesis of Fused Azines. Molecules, 19(11), 18135-18156. Available at: [Link]

• Verma, A., et al. (2021). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 26(16), 4776. Available at: [Link]

• ScienceDirect. (2011). Synthesis and chemistry of pyridazin-3(2H)-ones. Advances in Heterocyclic Chemistry, 104, 141-209. Available at: [Link]

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• Journal of Chemical Technology and Metallurgy. (2024). PYRIDAZINONE AS VERSATILE SCAFFOLD IN DRUG DISCOVERY: VIEW ON CURRENT DEVELOPMENT. Journal of Chemical Technology and Metallurgy, 59(1). Available at: [Link]

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Application Notes & Protocols: Methyl 2-chloro-3-oxopropanoate as a Versatile Building Block in Pharmaceutical Synthesis

Abstract

Methyl 2-chloro-3-oxopropanoate is a highly reactive, trifunctional chemical intermediate whose unique structure makes it an invaluable building block for the synthesis of complex pharmaceutical molecules.[1] The presence of an ester, an aldehyde, and a reactive chlorine atom on adjacent carbons provides multiple reaction pathways for the construction of diverse molecular scaffolds, particularly nitrogen-containing heterocycles and substituted β-ketoesters, which are prevalent in medicinal chemistry.[2][3] This document serves as a comprehensive technical guide for researchers and drug development professionals, detailing the core applications, reaction mechanisms, and field-proven protocols for leveraging Methyl 2-chloro-3-oxopropanoate in pharmaceutical development.

Introduction: The Strategic Advantage of a Trifunctional Synthon

In the landscape of drug discovery, efficiency and molecular diversity are paramount. Methyl 2-chloro-3-oxopropanoate (MCPO) emerges as a strategic synthon, offering chemists a compact and versatile tool for molecular construction. Its utility stems from the orthogonal reactivity of its three functional groups:

• α-Chloro Group: A prime site for nucleophilic substitution, allowing for the introduction of a wide array of carbon, nitrogen, oxygen, and sulfur nucleophiles.

• Aldehyde Group: A classic electrophilic center, ideal for condensation reactions, particularly with nitrogen nucleophiles like hydrazines and amines, to form heterocyclic rings.

• Methyl Ester Group: Can be hydrolyzed, transesterified, or used to activate the α-position for various transformations.

This confluence of reactivity in a small, readily accessible molecule allows for the rapid assembly of complex cores that might otherwise require lengthy, multi-step syntheses.

Physicochemical Properties & Safety Data

A thorough understanding of the reagent's properties is critical for safe and effective handling.

Property	Value	Source
IUPAC Name	methyl 2-chloro-3-oxopropanoate	[4]
CAS Number	20656-61-5	[4]
Molecular Formula	C₄H₅ClO₃	[4]
Molecular Weight	136.53 g/mol	[4]
SMILES	COC(=O)C(C=O)Cl	[4]

GHS Hazard Statement Summary: Methyl 2-chloro-3-oxopropanoate is a hazardous substance and must be handled with appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All manipulations should be performed in a certified chemical fume hood.[4]

• H302: Harmful if swallowed.[4]

• H312: Harmful in contact with skin.[4]

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[4]

• H332: Harmful if inhaled.[4]

• H335: May cause respiratory irritation.[4]

Core Application: Synthesis of Pyrazole Scaffolds

Pyrazole derivatives are a cornerstone of modern pharmaceuticals, exhibiting a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[5][6] The reaction of a 1,3-dicarbonyl compound with hydrazine is a classic and highly efficient method for pyrazole synthesis, known as the Knorr pyrazole synthesis.[7][8] Methyl 2-chloro-3-oxopropanoate is an excellent precursor for this transformation.

Reaction Mechanism and Rationale

The synthesis proceeds via a two-step, one-pot reaction. First, a nucleophile displaces the chloride to generate a substituted β-ketoester intermediate. This intermediate is then condensed with a hydrazine derivative. The aldehyde is more electrophilic than the ketone (formed from the ester), leading to initial attack at the formyl group, followed by cyclization and dehydration to yield the final pyrazole ring.

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Strategic Protection of Methyl 2-chloro-3-oxopropanoate: A Guide for Synthetic Chemists

Abstract

Methyl 2-chloro-3-oxopropanoate is a versatile trifunctional building block in organic synthesis, offering reactive sites at its ester, ketone, and α-chloro positions. However, its high reactivity presents a significant challenge for selective transformations. This application note provides a detailed guide on protecting group strategies to temporarily mask the ketone functionality, thereby enabling selective reactions at the ester and α-chloro positions. We will delve into the rationale behind choosing the appropriate protecting group, provide detailed, field-tested protocols for protection and deprotection, and discuss the compatibility of these strategies with subsequent synthetic manipulations.

Introduction: The Challenge of Selectivity

Methyl 2-chloro-3-oxopropanoate possesses three distinct functional groups within a compact structure: a methyl ester, a ketone, and an α-chloro substituent. This trifunctionality makes it a valuable precursor for the synthesis of a wide array of complex molecules, including heterocycles and other pharmacologically relevant scaffolds. However, the similar reactivity of the carbonyl groups and the lability of the α-chloro group under various conditions necessitate a strategic approach to achieve selective chemical modifications.

Direct manipulation of one functional group without affecting the others is often impossible. For instance, reduction of the ester with a hydride reagent would likely also reduce the more reactive ketone. Similarly, nucleophilic substitution at the α-chloro position can be complicated by competing reactions at the carbonyl centers. Therefore, the implementation of a robust protecting group strategy is paramount for unlocking the full synthetic potential of this versatile building block.

This guide focuses on the selective protection of the ketone functionality, as it is generally the most electrophilic carbonyl group and its temporary masking allows for a broader range of subsequent transformations.

The Strategy: Acetal Protection of the Ketone

The most effective and widely employed strategy for the protection of ketones in the presence of esters is the formation of an acetal, particularly a cyclic acetal (dioxolane) using a diol such as ethylene glycol.[1][2] This approach is based on several key principles:

• Enhanced Reactivity of Ketones: Ketones are generally more reactive towards nucleophilic addition than esters, allowing for selective acetal formation under carefully controlled conditions.[3]

• Stability of Acetals: Acetals are stable to a wide range of reagents, particularly basic and nucleophilic conditions, which are often employed for ester manipulations (e.g., saponification, amidation, reduction with certain reagents).[3]

• Reversibility: The acetal protecting group can be readily removed under acidic conditions to regenerate the ketone functionality, a process known as deprotection.[4]

The general workflow for this protecting group strategy is illustrated below:

Figure 1: General workflow for the protecting group strategy.

Detailed Protocols

The following protocols are based on established methodologies for acetal protection and deprotection, adapted for the specific substrate, Methyl 2-chloro-3-oxopropanoate.

Protection of the Ketone as a 1,3-Dioxolane

This protocol describes the formation of the cyclic acetal of Methyl 2-chloro-3-oxopropanoate using ethylene glycol. The reaction is driven to completion by the removal of water using a Dean-Stark apparatus.

Reaction Scheme:

Materials:

Reagent	Molecular Weight ( g/mol )	Amount	Moles (mmol)
Methyl 2-chloro-3-oxopropanoate	136.53	10.0 g	73.2
Ethylene glycol	62.07	5.45 g (4.9 mL)	87.8
p-Toluenesulfonic acid monohydrate (p-TsOH)	190.22	0.14 g	0.73
Toluene	92.14	100 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus, a condenser, and a magnetic stir bar, add Methyl 2-chloro-3-oxopropanoate (10.0 g, 73.2 mmol), toluene (100 mL), ethylene glycol (5.45 g, 87.8 mmol), and p-toluenesulfonic acid monohydrate (0.14 g, 0.73 mmol).

• Heat the mixture to reflux and continuously remove the water-toluene azeotrope via the Dean-Stark trap. The reaction progress can be monitored by the amount of water collected.

• After the theoretical amount of water has been collected (approximately 1.3 mL), or when TLC analysis indicates complete consumption of the starting material, allow the reaction mixture to cool to room temperature.

• Wash the reaction mixture with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the product by vacuum distillation or column chromatography on silica gel to yield Methyl 2-chloro-2-(1,3-dioxolan-2-yl)acetate .

Causality Behind Experimental Choices:

• Toluene as Solvent: Toluene forms an azeotrope with water, facilitating its removal and driving the equilibrium towards the formation of the acetal.

• p-TsOH as Catalyst: A catalytic amount of a strong acid is required to protonate the carbonyl oxygen, activating it for nucleophilic attack by the diol.

• Dean-Stark Apparatus: This is a crucial piece of equipment for the physical removal of water, which is a byproduct of the reaction. According to Le Chatelier's principle, removing a product shifts the equilibrium to the right, favoring product formation.

Deprotection of the 1,3-Dioxolane

This protocol outlines the hydrolysis of the acetal protecting group to regenerate the ketone functionality. Mild acidic conditions are employed to minimize potential side reactions involving the α-chloro ester moiety.

Reaction Scheme:

Materials:

Reagent	Amount
Methyl 2-chloro-2-(1,3-dioxolan-2-yl)acetate	10.0 g
Acetone	100 mL
Water	10 mL
p-Toluenesulfonic acid monohydrate (p-TsOH)	0.1 g

Procedure:

• To a 250 mL round-bottom flask, add the protected compound (10.0 g), acetone (100 mL), and water (10 mL).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 g).

• Stir the reaction mixture at room temperature and monitor the progress by TLC. The reaction is typically complete within a few hours.

• Once the starting material is consumed, neutralize the acid by adding a small amount of solid sodium bicarbonate until effervescence ceases.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected Methyl 2-chloro-3-oxopropanoate .

Causality Behind Experimental Choices:

• Aqueous Acetone: The presence of water is essential for the hydrolysis of the acetal. Acetone is used as a co-solvent to ensure the solubility of the organic substrate.

• Mild Acidic Conditions: A catalytic amount of a strong acid is sufficient to catalyze the hydrolysis. Using a minimal amount and conducting the reaction at room temperature helps to prevent potential side reactions, such as elimination of HCl or hydrolysis of the ester. The use of aqueous acid is key to shifting the equilibrium towards the deprotected product.[4]

Synthetic Applications

With the ketone functionality protected, a variety of selective transformations can be performed on Methyl 2-chloro-3-oxopropanoate.

Selective Reduction of the Ester

The ester group can be selectively reduced to the corresponding alcohol using a reducing agent that does not affect the acetal.

Figure 2: Selective reduction of the ester group.

Hantzsch Thiazole Synthesis

The α-chloro group can participate in cyclization reactions, such as the Hantzsch thiazole synthesis, to form heterocyclic structures. Protecting the ketone prevents its interference in the reaction.[5]

Figure 3: Application in Hantzsch thiazole synthesis.

Orthogonal Protecting Group Strategies

For more complex synthetic routes involving multiple reactive sites, orthogonal protecting groups can be employed.[6] An orthogonal set of protecting groups allows for the selective removal of one group in the presence of others. For example, if further modification of the ester is required after a reaction at the α-chloro position, a different ester protecting group (e.g., a benzyl ester, removable by hydrogenolysis) could be installed initially, while the ketone is protected as an acetal. This would allow for a highly controlled and sequential manipulation of the molecule's functional groups.

Conclusion

The strategic use of protecting groups, particularly the acetal protection of the ketone, is a powerful tool for unlocking the synthetic utility of Methyl 2-chloro-3-oxopropanoate. By temporarily masking the highly reactive ketone, chemists can achieve selective transformations at the ester and α-chloro positions, opening avenues for the synthesis of complex and valuable molecules. The protocols and strategies outlined in this application note provide a solid foundation for researchers, scientists, and drug development professionals to effectively utilize this versatile building block in their synthetic endeavors.

References

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Catalytic Applications of Methyl 2-chloro-3-oxopropanoate and its Analogs: A Guide for Synthetic Chemists

Introduction: The Versatile Building Block

Methyl 2-chloro-3-oxopropanoate, and its widely used ethyl analog, are highly reactive and versatile C3 building blocks in modern organic synthesis. The presence of three distinct functional groups—an ester, an α-chloro ketone, and an aldehyde—within a compact structure makes it a powerful precursor for the synthesis of a diverse array of complex molecules, particularly heterocyclic compounds of significant interest in pharmaceutical and agrochemical research. The strategic placement of these functionalities allows for a variety of catalytic transformations, enabling chemists to construct intricate molecular architectures with high efficiency and control. This guide provides an in-depth exploration of the catalytic applications of methyl 2-chloro-3-oxopropanoate and its ethyl ester, complete with detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Core Application I: Catalytic Synthesis of Substituted Selenazoles

The 1,3-selenazole scaffold is a privileged heterocycle in medicinal chemistry, exhibiting a range of biological activities. The reaction of ethyl 2-chloro-3-oxopropanoate with selenoamides provides a direct and efficient route to highly functionalized selenazoles. This transformation is particularly valuable as it allows for the introduction of diverse substituents on the selenazole ring, facilitating the generation of libraries of compounds for drug discovery programs.

Mechanistic Rationale: A Cascade Approach to Heterocycle Formation

The synthesis of the selenazole ring from ethyl 2-chloro-3-oxopropanoate and a selenoamide proceeds through a Hantzsch-type condensation mechanism. The reaction is typically carried out under thermal conditions, which can be considered a form of catalysis where heat provides the activation energy for the reaction to proceed. The process involves a sequence of nucleophilic attack, dehydration, and cyclization.

The initial step is the nucleophilic attack of the selenium atom of the selenoamide onto the aldehyde carbon of ethyl 2-chloro-3-oxopropanoate. This is followed by an intramolecular cyclization where the nitrogen of the amide attacks the carbon bearing the chlorine atom, leading to the displacement of the chloride ion and the formation of a five-membered ring intermediate. Subsequent dehydration of this intermediate yields the aromatic selenazole ring.

Diagram 1: Proposed Mechanistic Pathway for Selenazole Synthesis

Caption: A simplified representation of the reaction cascade leading to the formation of the selenazole ring.

Experimental Protocol: Synthesis of Ethyl 2-(3-chloro-5-fluorophenyl)-1,3-selenazole-4-carboxylate

This protocol is adapted from a procedure described in the patent literature and serves as a representative example for the synthesis of substituted selenazoles.[1]

Materials:

• Ethyl 2-chloro-3-oxopropanoate (1.0 eq)

• 3-chloro-5-fluorobenzoselenoamide (1.0 eq)

• Acetonitrile (ACN), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Rotary evaporator

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

Procedure:

• To a solution of 3-chloro-5-fluorobenzoselenoamide (1.0 eq) in anhydrous acetonitrile, add ethyl 2-chloro-3-oxopropanoate (1.0 eq) at room temperature under a nitrogen atmosphere.

• Heat the reaction mixture to 80°C and maintain for three hours, monitoring the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Concentrate the mixture under reduced pressure using a rotary evaporator to remove the solvent.

• Purify the crude residue by RP-HPLC, eluting with a gradient of acetonitrile in water containing 0.1% ammonium hydroxide (e.g., 5:95 to 100:0) to afford the pure ethyl 2-(3-chloro-5-fluorophenyl)-1,3-selenazole-4-carboxylate.

Data Summary:

Reactant 1	Reactant 2	Solvent	Temperature	Time	Purification Method
Ethyl 2-chloro-3-oxopropanoate	3-chloro-5-fluorobenzoselenoamide	Acetonitrile	80°C	3 h	RP-HPLC

Core Application II: One-Pot Synthesis of Thieno[2,3-b]indoles

Thieno[2,3-b]indoles are another class of heterocyclic compounds with interesting biological properties. A one-pot protocol has been developed for their synthesis, starting from ethyl 2-chloro-3-oxopropanoate, which underscores the utility of this building block in convergent synthetic strategies.[2]

Mechanistic Rationale: A Domino Reaction Sequence

This synthesis involves a domino reaction sequence initiated by the in-situ formation of a reactive azoalkene intermediate. The reaction between ethyl 2-chloro-3-oxopropanoate and a hydrazine derivative, such as tert-butyl hydrazinecarboxylate, first forms an α-chlorohydrazone.[2] Base-mediated elimination of HCl from this intermediate generates a transient 1,2-diaza-1,3-diene (azoalkene). This highly reactive species then undergoes a [4+1] cycloaddition with an indoline-2-thione, followed by subsequent acid-catalyzed cyclization and aromatization to yield the final thieno[2,3-b]indole product. The one-pot nature of this process, where multiple bonds are formed in a single operation without the isolation of intermediates, highlights the efficiency of this catalytic approach.

Diagram 2: Experimental Workflow for Thieno[2,3-b]indole Synthesis

Caption: A step-by-step workflow for the one-pot synthesis of thieno[2,3-b]indoles.

Experimental Protocol: One-Pot Synthesis of Ethyl 6-chloro-8H-thieno[2,3-b]indole-2-carboxylate

This protocol is a conceptual outline based on the reported synthetic strategy.[2] Researchers should consult the primary literature for precise quantities and safety information.

Materials:

• Ethyl 2-chloro-3-oxopropanoate (1.0 eq)

• tert-Butyl hydrazinecarboxylate (1.0 eq)

• Indoline-2-thione (1.0 eq)

• Potassium carbonate

• Amberlyst 15H (or other suitable acid catalyst)

• Methanol

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a solution of ethyl 2-chloro-3-oxopropanoate in methanol at room temperature, add one equivalent of tert-butyl hydrazinecarboxylate.

• Stir the reaction mixture for approximately 4.5 hours to form the corresponding α-chlorohydrazone.

• Add potassium carbonate to the reaction mixture to promote the elimination of HCl and generate the reactive azoalkene in situ.

• Immediately add indoline-2-thione to the reaction mixture to trap the azoalkene and form the α-thiohydrazone intermediate.

• After the formation of the intermediate (monitored by TLC), add a suitable acid catalyst, such as Amberlyst 15H, to facilitate the final cyclization and aromatization steps.

• Upon completion of the reaction, the product can be isolated and purified using standard techniques such as column chromatography.

Further Catalytic Horizons: Knoevenagel Condensation and Beyond

The reactivity of the aldehyde group in ethyl 2-chloro-3-oxopropanoate also lends itself to classic carbon-carbon bond-forming reactions.

Morpholine-Catalyzed Knoevenagel Condensation

Ethyl 2-chloro-3-oxopropanoate can participate in Knoevenagel condensations with aromatic aldehydes.[3] This reaction is typically catalyzed by a weak base, such as morpholine, and can be performed in green solvents like ionic liquids.[3] The product of this reaction, an ethyl 2-chloroacetyl-3-arylpropenoate, is a highly functionalized intermediate that can be used in further synthetic transformations.

Nucleophilic Substitution Reactions

The α-chloro position is susceptible to nucleophilic substitution. This allows for the introduction of a variety of functional groups, including amines and thiols, often facilitated by a base like triethylamine.[3] These reactions open up avenues for the synthesis of α-amino or α-thio substituted β-keto esters, which are valuable precursors for a range of biologically active molecules.

Conclusion and Future Outlook

Methyl 2-chloro-3-oxopropanoate and its ethyl analog are powerful and versatile reagents in the synthetic chemist's toolbox. Their rich and tunable reactivity, under various catalytic conditions, provides access to a wide range of important heterocyclic structures and other valuable synthetic intermediates. The development of new catalytic systems, including asymmetric catalysts, for reactions involving these building blocks will undoubtedly continue to be an active area of research. Such advancements will further expand their utility in the efficient and stereoselective synthesis of novel molecules for drug discovery and development. As the demand for more efficient and sustainable synthetic methods grows, the catalytic applications of these simple yet powerful C3 synthons are poised to become even more prominent.

References

• EBIN.PUB. (n.d.). Organoselenium Chemistry 9783110625110, 9783110622249. Retrieved from [Link]

• Chiappini, F., Roda, G., Cividino, P., Valenti, G., & Giacalone, F. (2022). A facile protocol for the preparation of 2-carboxylated thieno[2,3-b]indoles: a de novo access to alkaloid thienodolin. Organic & Biomolecular Chemistry, 20(20), 4155-4159. [Link]

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The Versatile Synthon: Methyl 2-chloro-3-oxopropanoate in the Synthesis of Advanced Agrochemicals

Introduction: The Strategic Importance of a Unique Building Block

In the competitive landscape of agrochemical research and development, the identification of versatile and economically viable starting materials is paramount. Methyl 2-chloro-3-oxopropanoate, a highly reactive 1,3-dicarbonyl compound, has emerged as a strategic building block for the synthesis of a new generation of high-value agrochemicals, particularly fungicides. Its unique structural features, including two electrophilic carbonyl centers and a labile chlorine atom, provide a powerful handle for the construction of complex heterocyclic scaffolds that are central to the efficacy of modern crop protection agents.

This application note provides a comprehensive technical guide for researchers, chemists, and professionals in the agrochemical industry on the utilization of methyl 2-chloro-3-oxopropanoate in the synthesis of pyrazole carboxamide fungicides. We will delve into the underlying chemical principles, provide detailed, field-proven protocols, and offer insights into the causality behind experimental choices, ensuring a thorough understanding of this critical synthetic pathway.

Chemical Properties and Reactivity Profile

Methyl 2-chloro-3-oxopropanoate (CAS No: 3140-80-3) is a colorless to pale yellow liquid. Its reactivity is dominated by the presence of the β-ketoester moiety and the α-chloro substituent, making it susceptible to a variety of chemical transformations.

Table 1: Physicochemical Properties of Methyl 2-chloro-3-oxopropanoate

Property	Value
Molecular Formula	C₄H₅ClO₃
Molecular Weight	136.53 g/mol [1]
Appearance	Colorless to pale yellow liquid
Boiling Point	Approx. 180 °C (decomposes)
Solubility	Soluble in most organic solvents

The key to its utility in agrochemical synthesis lies in its ability to undergo cyclocondensation reactions with binucleophiles, such as hydrazines, to form five-membered heterocyclic rings. This reaction is the cornerstone for the synthesis of pyrazole-based fungicides.

Core Application: Synthesis of Pyrazole Carboxamide Fungicides

Pyrazole carboxamides are a major class of fungicides that act as Succinate Dehydrogenase Inhibitors (SDHI).[2][3][4] These compounds disrupt the fungal respiratory chain, leading to potent and broad-spectrum disease control. A key intermediate in the synthesis of many commercial SDHI fungicides is 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid (DFPA).[5][6][7] While various synthetic routes to DFPA exist, the fundamental pyrazole core can be constructed from precursors derived from 1,3-dicarbonyl compounds like methyl 2-chloro-3-oxopropanoate.

The overall synthetic strategy involves a three-stage process:

• Pyrazole Ring Formation: Cyclocondensation of methyl 2-chloro-3-oxopropanoate with methylhydrazine.

• Hydrolysis: Conversion of the resulting methyl pyrazole-4-carboxylate to the corresponding carboxylic acid.

• Amide Coupling: Reaction of the pyrazole-4-carboxylic acid with a specific aniline derivative to yield the final active ingredient.

Caption: General workflow for the synthesis of pyrazole carboxamide fungicides.

Experimental Protocols

Protocol 1: Synthesis of Methyl 1-methyl-1H-pyrazole-4-carboxylate

This protocol details the foundational cyclocondensation reaction to form the pyrazole ring system. The reaction of a 1,3-dicarbonyl compound with a hydrazine is a well-established method for pyrazole synthesis.[8]

Rationale: The reaction proceeds via a nucleophilic attack of the hydrazine on the carbonyl groups of the methyl 2-chloro-3-oxopropanoate, followed by an intramolecular condensation and dehydration to form the stable aromatic pyrazole ring. The use of a weak base is crucial to facilitate the reaction while minimizing side reactions.[8]

Materials:

• Methyl 2-chloro-3-oxopropanoate (1.0 eq)

• Methylhydrazine (1.05 eq)

• Potassium carbonate (K₂CO₃) (1.5 eq)

• Toluene

• Water

• Petroleum ether

Procedure:

• In a reaction vessel equipped with a stirrer, thermometer, and addition funnel, dissolve potassium carbonate in water.

• Add the methylhydrazine to the aqueous potassium carbonate solution.

• Cool the mixture to 0-5 °C with an ice bath.

• Dissolve the methyl 2-chloro-3-oxopropanoate in toluene.

• Slowly add the toluene solution of methyl 2-chloro-3-oxopropanoate to the cooled aqueous solution of methylhydrazine and potassium carbonate over a period of 1-2 hours, maintaining the temperature between 0-5 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 3-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, separate the organic layer.

• Extract the aqueous layer with toluene (2 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a toluene/petroleum ether solvent system to yield pure methyl 1-methyl-1H-pyrazole-4-carboxylate.

Protocol 2: Hydrolysis of Methyl 1-methyl-1H-pyrazole-4-carboxylate

This protocol describes the conversion of the methyl ester to the corresponding carboxylic acid, a necessary step for the subsequent amide coupling.

Rationale: Saponification using a strong base like sodium hydroxide is a standard and efficient method for the hydrolysis of esters. The reaction is typically carried out in a protic solvent mixture to ensure the solubility of both the ester and the base. Acidification of the resulting carboxylate salt precipitates the desired carboxylic acid.

Materials:

• Methyl 1-methyl-1H-pyrazole-4-carboxylate (1.0 eq)

• Sodium hydroxide (NaOH) (2.0 eq)

• Methanol

• Water

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• Dissolve the methyl 1-methyl-1H-pyrazole-4-carboxylate in a mixture of methanol and water in a round-bottom flask.

• Add a solution of sodium hydroxide in water to the flask.

• Heat the mixture to reflux (approximately 65-70 °C) and maintain for 2-3 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Slowly add concentrated hydrochloric acid to acidify the mixture to a pH of 2-3. A precipitate will form.

• Filter the precipitate, wash with cold water, and dry under vacuum to obtain 1-methyl-1H-pyrazole-4-carboxylic acid.

Protocol 3: Synthesis of a Pyrazole Carboxamide Fungicide (General Procedure)

This protocol outlines the final amide coupling step to produce the active agrochemical. This reaction typically involves the activation of the carboxylic acid, for example, by converting it to an acid chloride, followed by reaction with the desired aniline.

Rationale: The conversion of the carboxylic acid to a more reactive species like an acyl chloride is necessary for an efficient reaction with the weakly nucleophilic aniline. Thionyl chloride is a common and effective reagent for this transformation. The subsequent reaction with the aniline forms the stable amide bond of the final product.

Materials:

• 1-Methyl-1H-pyrazole-4-carboxylic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (1.2 eq)

• Substituted aniline (e.g., 2-(3,4,5-trifluorophenyl)aniline for a Fluxapyroxad analog) (1.0 eq)

• Triethylamine (Et₃N) or Pyridine (as a base)

• Dichloromethane (DCM) or Toluene (as a solvent)

Procedure:

• Acid Chloride Formation:

  • In a dry, inert atmosphere (e.g., under nitrogen), suspend the 1-methyl-1H-pyrazole-4-carboxylic acid in dry toluene.

  • Add a catalytic amount of dimethylformamide (DMF).

  • Slowly add thionyl chloride to the suspension at room temperature.

  • Heat the mixture to reflux (approximately 70-80 °C) for 2-3 hours until the evolution of gas ceases.

  • Cool the reaction mixture and concentrate under reduced pressure to remove excess thionyl chloride and solvent. The resulting crude 1-methyl-1H-pyrazole-4-carbonyl chloride is used directly in the next step.

• Amide Coupling:

  • Dissolve the substituted aniline and triethylamine in dry dichloromethane.

  • Cool the solution to 0-5 °C.

  • Dissolve the crude 1-methyl-1H-pyrazole-4-carbonyl chloride in dry dichloromethane and add it dropwise to the aniline solution.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction by TLC.

  • Upon completion, wash the reaction mixture with water, 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain the final pyrazole carboxamide fungicide.

Caption: Simplified reaction mechanism for pyrazole carboxamide synthesis.

Safety and Handling Precautions

Methyl 2-chloro-3-oxopropanoate is a reactive chemical and should be handled with appropriate safety precautions.[1] It is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[1] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Conclusion

Methyl 2-chloro-3-oxopropanoate is a valuable and versatile building block in the synthesis of modern agrochemicals. Its ability to efficiently form the core pyrazole ring of SDHI fungicides makes it a compound of significant interest to the agricultural industry. The protocols outlined in this application note provide a solid foundation for researchers to explore the synthesis of novel and effective crop protection agents. By understanding the underlying chemical principles and adhering to safe laboratory practices, the full potential of this important synthon can be realized.

References

• WO2014120397A1 - Preparation of alkyl 3-difluoromethyl-1-methyl-1h-pyrazole-4-carboxylic acid ester - Google P
• CN111362874B - Preparation method of 3-(difluoromethyl)
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• Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides - MDPI. [Link]

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• WO2012025469A1 - Improved process for the preparation of esters of 1-h-pyrazole-4-carboxylic acids - Google P

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Application Note &amp; Protocols: Robust Analytical Strategies for Monitoring Reactions of Methyl 2-chloro-3-oxopropanoate

Abstract

This document provides a comprehensive guide to the analytical methodologies for monitoring chemical reactions involving Methyl 2-chloro-3-oxopropanoate. This highly reactive trifunctional building block is of significant interest in pharmaceutical and fine chemical synthesis. Given its reactivity, developing robust and reliable analytical methods to track reaction progress, quantify components, and identify impurities is critical for process optimization and control. This guide details practical, field-tested protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, including quantitative NMR (qNMR). Furthermore, it introduces the application of in-situ Fourier Transform Infrared (FTIR) spectroscopy for real-time reaction monitoring. Each protocol is presented with an emphasis on the underlying scientific principles, ensuring both technical accuracy and practical applicability.

Introduction: The Analytical Imperative for a Versatile Reagent

Methyl 2-chloro-3-oxopropanoate (MCPO) is a valuable synthetic intermediate due to its three distinct reactive centers: an ester, a ketone, and an α-chloro substituent.[1] This unique structure allows for a diverse range of chemical transformations, including nucleophilic substitutions, enolate chemistry, and heterocycle synthesis. However, the very reactivity that makes MCPO a powerful tool also presents significant analytical challenges. The compound can be susceptible to degradation and side reactions, making accurate monitoring of its consumption and the formation of products and byproducts essential for successful process development.

Effective analytical monitoring provides critical insights into reaction kinetics, helps to establish optimal reaction conditions, and ensures the quality and purity of the final product. This application note addresses the need for reliable analytical methods by providing detailed protocols for the most pertinent techniques.

Core Analytical Techniques: A Multi-faceted Approach

A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive understanding of reactions involving MCPO.

• Chromatographic Methods (HPLC & GC-MS): Ideal for separating complex mixtures and quantifying individual components.

• Spectroscopic Methods (NMR & in-situ FTIR): Provide real-time or near-real-time information on the overall reaction progress and structural information of the species present.

The choice of method will depend on the specific reaction being monitored, the properties of the reactants and products, and the information required.

High-Performance Liquid Chromatography (HPLC): A Workhorse for Reaction Profiling

HPLC is a cornerstone technique for monitoring the progress of many organic reactions due to its versatility and sensitivity. For a reaction involving MCPO, a reversed-phase HPLC method is generally suitable.

Causality Behind Experimental Choices

• Stationary Phase: A C18 column is a good starting point as it provides good retention for a wide range of organic molecules.

• Mobile Phase: A mixture of water and a polar organic solvent (acetonitrile or methanol) allows for the effective elution of both polar and non-polar analytes. A gradient elution is often necessary to resolve all components in a reaction mixture, from the starting materials to the final products and any intermediates or impurities.

• Detector: A UV detector is suitable as the carbonyl groups in MCPO and many of its derivatives provide sufficient UV absorbance. A photodiode array (PDA) detector is highly recommended as it can provide spectral information for peak purity assessment and identification.

Experimental Protocol: HPLC Analysis

This protocol is a starting point and should be optimized for the specific reaction mixture.

Table 1: HPLC Method Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	General purpose column with good resolving power.
Mobile Phase A	0.1% Formic Acid in Water	Acidification improves peak shape for acidic and basic compounds.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong organic solvent for elution.
Gradient	5% B to 95% B over 15 min	To elute a wide range of compounds with varying polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	For reproducible retention times.
Injection Vol.	5 µL	To avoid column overloading.
Detector	PDA at 210 nm	Wavelength where carbonyls typically absorb.

Sample Preparation:

• Withdraw a small aliquot (e.g., 50 µL) from the reaction mixture.

• Quench the reaction immediately by diluting the aliquot in a known volume of cold mobile phase A (e.g., 950 µL). This prevents further reaction.

• Filter the sample through a 0.45 µm syringe filter before injection.

Data Analysis and Interpretation

By tracking the peak area of the starting material (MCPO) and the product(s) over time, a reaction profile can be generated. This allows for the determination of reaction completion and the formation of any significant byproducts.

Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Analytes and Impurity Identification

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. It is particularly useful for identifying unknown impurities by their mass spectra.

Causality Behind Experimental Choices

• Derivatization: Due to the reactivity of the keto-ester functionality, derivatization may be necessary to improve thermal stability and chromatographic performance. However, direct injection can be attempted first.

• Column: A mid-polarity column, such as a DB-5ms, is a good general-purpose choice.

• Injector and Detector: A split/splitless injector is standard, and a mass spectrometer provides invaluable structural information for peak identification.

Experimental Protocol: GC-MS Analysis

Table 2: GC-MS Method Parameters

Parameter	Recommended Setting	Rationale
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	Inert column suitable for a wide range of compounds.
Carrier Gas	Helium, constant flow 1.2 mL/min	Inert carrier gas.
Injector Temp.	250 °C	To ensure complete volatilization.
Oven Program	50 °C (2 min), then 15 °C/min to 280 °C (5 min)	A temperature ramp to separate compounds with different boiling points.
MS Source Temp.	230 °C	Standard source temperature.
MS Quad Temp.	150 °C	Standard quadrupole temperature.
Scan Range	40-400 m/z	To capture the molecular ions and fragmentation patterns of expected compounds.

Sample Preparation:

• Withdraw a small aliquot from the reaction mixture.

• Dilute the aliquot in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• If derivatization is required, follow a standard protocol for silylation or other appropriate derivatization.

• Filter the sample before injection.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Reaction

NMR spectroscopy is an incredibly powerful tool for reaction monitoring as it provides detailed structural information about all the components in a reaction mixture without the need for chromatographic separation. Both ¹H and ¹³C NMR can be used, with ¹H NMR being more common for routine monitoring due to its higher sensitivity and shorter acquisition times.

Quantitative NMR (qNMR) for Absolute Quantification

Quantitative NMR (qNMR) allows for the determination of the absolute concentration of analytes in a solution by comparing the integral of an analyte peak to the integral of a certified internal standard of known concentration.[2][3] This technique is particularly valuable as it does not require a calibration curve for each analyte.

Causality Behind Experimental Choices

• Solvent: A deuterated solvent that dissolves all reaction components is required.

• Internal Standard: For qNMR, a stable, non-reactive compound with a simple spectrum that does not overlap with the signals of the reaction components is chosen. Maleic acid or dimethyl sulfone are often good choices.

• Acquisition Parameters: For quantitative results, a longer relaxation delay (D1) is crucial to ensure complete relaxation of all nuclei.

Experimental Protocol: ¹H NMR Reaction Monitoring

• At various time points, withdraw an aliquot of the reaction mixture.

• Quench the reaction if necessary.

• Prepare the NMR sample by dissolving a known mass of the reaction mixture and a known mass of an internal standard in a deuterated solvent.

• Acquire the ¹H NMR spectrum using appropriate quantitative parameters (e.g., long relaxation delay, 90° pulse).

Table 3: ¹H NMR Quantitative Parameters

Parameter	Recommended Setting	Rationale
Pulse Program	zg30 or similar	Standard 1D proton experiment.
Pulse Angle	30-90°	A 90° pulse gives the best signal, but a smaller angle can be used to reduce acquisition time if T1 values are long.
Relaxation Delay (D1)	5 x T1 (longest)	To ensure full relaxation of all protons for accurate integration.
Number of Scans	16 or higher	To improve signal-to-noise ratio.

Data Analysis

The concentration of a component can be calculated using the following formula:

Cx = (Ix / Nx) * (Nstd / Istd) * (Mstd / Mx) * (mstd / mx) * Pstd

Where:

• Cx = Concentration of the analyte

• I = Integral of the signal

• N = Number of protons giving rise to the signal

• M = Molar mass

• m = mass

• P = Purity of the standard

• x = analyte, std = internal standard

In-situ FTIR Spectroscopy: Real-time Reaction Analysis

In-situ FTIR spectroscopy allows for the continuous monitoring of a reaction in real-time by inserting a probe directly into the reaction vessel.[4][5][6] This technique is invaluable for understanding reaction kinetics and identifying transient intermediates.

Causality Behind Experimental Choices

• Probe Type: An Attenuated Total Reflectance (ATR) probe is commonly used for liquid-phase reactions.

• Spectral Region: The mid-IR region is monitored to observe changes in the characteristic vibrational frequencies of functional groups, such as the carbonyl stretches of the ester and ketone in MCPO.

Experimental Workflow

Caption: Workflow for in-situ FTIR reaction monitoring.

Data Interpretation

By monitoring the disappearance of reactant peaks and the appearance of product peaks, a real-time concentration profile of the reaction can be generated. For example, in a reaction where the ester group of MCPO is transformed, a shift in the carbonyl stretching frequency would be observed.

Logical Workflow for Method Selection

The choice of analytical technique depends on the specific goals of the analysis. The following diagram illustrates a logical workflow for selecting the appropriate method.

Caption: Decision tree for selecting an analytical method.

Conclusion

The successful use of Methyl 2-chloro-3-oxopropanoate in synthesis relies heavily on the ability to accurately monitor its reactions. This guide provides a robust framework of analytical methodologies, from the workhorse techniques of HPLC and GC-MS to the powerful insights offered by NMR and in-situ FTIR. By understanding the principles behind each technique and applying the detailed protocols provided, researchers can gain a deeper understanding of their chemical processes, leading to improved efficiency, higher yields, and greater product quality.

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Technical Notes & Optimization

Technical Support Center: Catalyst Selection and Troubleshooting for Methyl 2-chloro-3-oxopropanoate Reactions

Welcome to the technical support center for reactions involving Methyl 2-chloro-3-oxopropanoate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth technical guidance and troubleshooting solutions for common experimental challenges. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you to make informed decisions in your catalyst selection and reaction optimization.

Introduction to Methyl 2-chloro-3-oxopropanoate

Methyl 2-chloro-3-oxopropanoate is a highly versatile building block in organic synthesis due to its trifunctional nature, possessing an ester, a ketone, and a reactive α-chloro group. This unique combination allows for a variety of transformations, including nucleophilic substitutions, reductions, and cycloadditions. However, the high reactivity of this molecule also presents challenges, such as side reactions and difficulties in controlling stereoselectivity. This guide will focus on three key reaction classes: Friedel-Crafts alkylation of indoles, asymmetric reduction of the ketone, and cycloaddition reactions.

Section 1: Friedel-Crafts Alkylation of Indoles

The Friedel-Crafts alkylation of indoles with methyl 2-chloro-3-oxopropanoate provides a direct route to functionalized indole derivatives, which are prevalent scaffolds in pharmaceuticals. The key to a successful reaction lies in the appropriate choice of catalyst to activate the electrophile and control the regioselectivity of the addition to the indole nucleus.

FAQ 1: Which type of catalyst is best suited for the Friedel-Crafts alkylation of indoles with methyl 2-chloro-3-oxopropanoate?

The choice of catalyst is critical and depends on the desired outcome, particularly regarding enantioselectivity. Both Lewis acids and organocatalysts have proven effective.

• Lewis Acid Catalysis: For racemic or diastereoselective synthesis, common Lewis acids like aluminum chloride (AlCl₃) can be employed. However, for asymmetric synthesis, chiral Lewis acid complexes are essential. Scandium(III) triflate (Sc(OTf)₃) complexed with a chiral pybox ligand is a powerful catalyst for the asymmetric Friedel-Crafts reaction between indoles and related α-ketoesters.[1] These catalysts coordinate to the carbonyl group of the ketoester, activating it for nucleophilic attack by the indole and creating a chiral environment to control the stereochemical outcome.

• Organocatalysis: Chiral organocatalysts, such as imidazolidinones, can also be used for the enantioselective alkylation of indoles.[2] These catalysts operate by forming a chiral iminium ion with the α,β-unsaturated ketone, which then undergoes nucleophilic attack by the indole.

Troubleshooting Guide: Friedel-Crafts Alkylation

Problem	Potential Cause(s)	Troubleshooting Solutions
Low to no conversion	1. Inactive catalyst. 2. Deactivated indole substrate. 3. Insufficient reaction temperature.	1. Use freshly opened or properly stored Lewis acid. For chiral complexes, ensure the ligand and metal salt are pure and the complex is formed correctly. 2. Friedel-Crafts reactions work best with electron-rich indoles. If your indole has strongly electron-withdrawing substituents, the reaction may be sluggish or fail.[3] Consider using a more forcing Lewis acid or higher temperatures, but be mindful of potential side reactions. 3. Gently heat the reaction mixture. Monitor by TLC to avoid decomposition.
Polyalkylation	The initial alkylation product is more nucleophilic than the starting indole, leading to a second alkylation. This is a common issue in Friedel-Crafts alkylations.[4]	1. Use a stoichiometric excess of the indole relative to the methyl 2-chloro-3-oxopropanoate. 2. If possible, introduce a mild electron-withdrawing group on the indole to slightly deactivate the product towards further reaction.[4] 3. Add the electrophile slowly to the reaction mixture to maintain a low concentration.
Poor Regioselectivity (alkylation at N- or C2- instead of C3-position)	The inherent nucleophilicity of different positions on the indole ring can lead to mixtures of isomers. C3-alkylation is generally favored, but other products can form.[4]	1. The choice of Lewis acid can influence regioselectivity. Experiment with different Lewis acids (e.g., Sc(OTf)₃, Cu(OTf)₂, In(OTf)₃). 2. N-protected indoles will prevent N-alkylation and can favor C3-alkylation. 3. For 3-substituted indoles, C2-alkylation may become the major pathway.[4]
Low Enantioselectivity (in asymmetric reactions)	1. Racemic background reaction catalyzed by achiral Lewis acids or protons. 2. Poorly formed chiral catalyst. 3. Water contamination.	1. Ensure the reaction is run under strictly anhydrous conditions. Use freshly distilled solvents and flame-dried glassware. 2. Optimize the catalyst loading and the ligand-to-metal ratio. 3. Add molecular sieves to the reaction mixture.

Experimental Protocol: Asymmetric Friedel-Crafts Alkylation using a Chiral Lewis Acid Catalyst

This protocol is a general guideline and should be optimized for specific substrates.

• Catalyst Preparation: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the chiral ligand (e.g., pybox derivative, 1.1 eq) in anhydrous dichloromethane (DCM). Add the Lewis acid (e.g., Sc(OTf)₃, 1.0 eq) and stir at room temperature for 1-2 hours to allow for complex formation.

• Reaction Setup: In a separate flame-dried flask, dissolve the indole (1.2 eq) in anhydrous DCM.

• Reaction Execution: Cool the catalyst solution to the desired temperature (e.g., -78 °C to 0 °C). Add the methyl 2-chloro-3-oxopropanoate (1.0 eq) to the catalyst solution and stir for 5-10 minutes. To this mixture, add the indole solution dropwise over 10-15 minutes.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Section 2: Asymmetric Reduction of the Ketone

The stereoselective reduction of the ketone functionality in methyl 2-chloro-3-oxopropanoate yields valuable chiral chlorohydrins, which are precursors to epoxides and other important chiral building blocks. Biocatalysis offers a green and highly selective method for this transformation.

FAQ 2: What are the best catalysts for the asymmetric reduction of methyl 2-chloro-3-oxopropanoate?

For the asymmetric reduction of β-keto esters, ketoreductases (KREDs) are often the catalysts of choice due to their high enantioselectivity and mild reaction conditions.

• Biocatalysts (Ketoreductases): Enzymes such as those from Candida parapsilosis have shown excellent stereoselectivity in the reduction of related 2-chloro-3-oxo-esters.[5] These enzymes often require a cofactor, typically NADPH, which needs to be regenerated in situ. This can be achieved using a co-substrate like glucose and a corresponding dehydrogenase enzyme.[6]

Troubleshooting Guide: Asymmetric Reduction using Biocatalysts

Problem	Potential Cause(s)	Troubleshooting Solutions
Low Conversion	1. Enzyme inhibition by substrate or product. 2. Inefficient cofactor regeneration. 3. Suboptimal pH or temperature.	1. Perform the reaction at a lower substrate concentration. 2. Ensure the cofactor regeneration system is active. Check the activity of the dehydrogenase and the concentration of the co-substrate. 3. Optimize the pH and temperature of the reaction buffer according to the enzyme's specifications.
Low Enantioselectivity	1. Presence of multiple reductases with different stereoselectivities in a whole-cell system. 2. Racemization of the product.	1. Use a purified ketoreductase or an engineered microbial strain that overexpresses a specific reductase with the desired stereoselectivity. 2. Analyze the product at different time points to check for racemization. Adjust the work-up procedure to be milder if necessary.
Enzyme Denaturation	1. Presence of organic co-solvents. 2. Extreme pH or temperature.	1. Minimize the amount of organic co-solvent used to dissolve the substrate. Consider using a biocompatible co-solvent. 2. Maintain the reaction within the optimal pH and temperature range for the enzyme.

Experimental Protocol: Biocatalytic Asymmetric Reduction

This is a general protocol for a whole-cell bioreduction.

• Cell Culture: Grow the microbial cells (e.g., E. coli expressing a ketoreductase) in a suitable medium until they reach the desired growth phase.

• Reaction Setup: Harvest the cells by centrifugation and resuspend them in a reaction buffer (e.g., phosphate buffer) at a specific pH (e.g., 7.0).

• Cofactor Regeneration: Add the co-substrate for cofactor regeneration (e.g., glucose).

• Reaction Initiation: Add the methyl 2-chloro-3-oxopropanoate, dissolved in a minimal amount of a water-miscible co-solvent (e.g., DMSO), to the cell suspension.

• Reaction Conditions: Incubate the reaction mixture at a controlled temperature with shaking.

• Monitoring: Monitor the reaction progress by chiral HPLC or GC.

• Work-up: Once the reaction is complete, extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the organic extract over anhydrous sodium sulfate, concentrate, and purify the product by column chromatography.

Section 3: Cycloaddition Reactions

Methyl 2-chloro-3-oxopropanoate, with its electron-deficient character due to the two carbonyl groups, has the potential to act as a dienophile in [4+2] cycloaddition reactions (Diels-Alder reactions).

FAQ 3: Can methyl 2-chloro-3-oxopropanoate be used in Diels-Alder reactions, and what catalysts are suitable?

Yes, the electron-withdrawing nature of the ester and ketone groups activates the molecule to act as a dienophile in Diels-Alder reactions.[7]

• Lewis Acid Catalysis: Lewis acids can significantly accelerate Diels-Alder reactions and enhance their regioselectivity.[8] Common Lewis acids like AlCl₃, BF₃·OEt₂, and SnCl₄ can be used. The Lewis acid coordinates to one of the carbonyl oxygens, further lowering the energy of the LUMO of the dienophile and increasing its reactivity towards the diene.

Troubleshooting Guide: Diels-Alder Reactions

Problem	Potential Cause(s)	Troubleshooting Solutions
No Reaction	1. Low reactivity of the diene. 2. The diene is locked in an s-trans conformation.	1. Use an electron-rich diene. 2. The diene must be able to adopt an s-cis conformation for the reaction to occur. If the diene is sterically hindered from adopting this conformation, the reaction will not proceed.
Low Yield	1. Reversible reaction. 2. Polymerization of the diene or dienophile.	1. Use an excess of the diene if it is volatile. Remove the product as it is formed if possible. 2. Run the reaction at a lower temperature. Use a polymerization inhibitor if necessary.
Poor Regio- or Stereoselectivity	The reaction proceeds through multiple pathways.	1. The use of a Lewis acid catalyst can often improve regioselectivity. 2. The "endo rule" generally predicts the major diastereomer in Diels-Alder reactions. Running the reaction at lower temperatures can improve stereoselectivity.

Experimental Protocol: Lewis Acid-Catalyzed Diels-Alder Reaction

This is a general protocol that should be adapted for specific substrates.

• Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve the diene (1.0 eq) and methyl 2-chloro-3-oxopropanoate (1.2 eq) in an anhydrous solvent (e.g., DCM or toluene).

• Catalyst Addition: Cool the solution to a low temperature (e.g., -78 °C to 0 °C). Add the Lewis acid (e.g., AlCl₃, 1.1 eq) portion-wise, monitoring the internal temperature.

• Reaction Execution: Allow the reaction to stir at the low temperature and then slowly warm to room temperature.

• Monitoring: Follow the reaction progress by TLC or GC-MS.

• Work-up: Quench the reaction by carefully adding it to a cold, saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography.

Visualization of Key Concepts

Friedel-Crafts Alkylation Workflow

Caption: Troubleshooting Low Yield in Biocatalytic Reduction.

References

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• Jørgensen, K. A. (2001). Catalytic Asymmetric Friedel–Crafts Reactions of Aromatic and Heteroaromatic Compounds. Angew. Chem. Int. Ed., 40, 160.
• MacMillan, D. W. C. (2008). The Advent and Development of Organocatalysis.
• Faber, K. (2018).
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• Chen, C., et al. (2021). Asymmetric reduction of 2-chloro-3-oxo-ester into enantiomerically high pure diltiazem precursor by a Candida ketoreductase. Journal of Biotechnology, 333, 57-64.
• Yadav, J. S., et al. (2004). Organocatalytic Asymmetric Michael Addition of Indoles to α,β-Unsaturated Ketones. Tetrahedron Letters, 45(31), 5873-5876.
• Trost, B. M., & Crawley, M. L. (2003). Asymmetric Transition-Metal-Catalyzed Allylic Alkylations: Applications in Total Synthesis. Chemical Reviews, 103(8), 2921-2944.
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• Rawal, V. H., et al. (2002). The Catalytic Asymmetric Diels–Alder Reactions and Post-cycloaddition Reductive Transpositions of 1-Hydrazinodienes. J. Am. Chem. Soc., 124(19), 5478–5479.
• Chemistry LibreTexts. (2021). 1.3: Diels-Alder_Reactions.
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• Al-Amiery, A. A., et al. (2022). Synthesis and Characterization of Heterocyclic Compounds Derived from 2-Mercaptobenzothiozole and Study of Their Biological Activities. Chemical Methodologies, 6(1), 1-8.
• Pradhan, C., et al. (2021). Iron-catalyzed regioselective C–H alkylation of indoles: an additive-free approach in renewable solvent. Green Chemistry, 23(16), 5946-5952.
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• Mal, D.R. (2013). [3 plus 2] Cycloaddition in heterocyclic chemistry. NPTEL.
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• The Organic Chemistry Tutor. (2021). Diels Alder Reaction. YouTube.
• Zhang, H., et al. (2025).
• YouTube. (2020).

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Reference Data & Comparative Studies

A Comparative Guide to HPLC Purity Analysis of Methyl 2-chloro-3-oxopropanoate

For researchers, scientists, and professionals in drug development, ensuring the purity of starting materials and intermediates is paramount. Methyl 2-chloro-3-oxopropanoate, a reactive α-halo-β-keto ester, serves as a versatile building block in the synthesis of various pharmaceutical compounds. Its inherent reactivity, however, presents analytical challenges in accurately determining its purity and impurity profile. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of Methyl 2-chloro-3-oxopropanoate, alongside alternative techniques, supported by detailed experimental protocols and comparative data.

The Analytical Imperative: Why Purity Matters

Methyl 2-chloro-3-oxopropanoate is a key intermediate where impurities can significantly impact the yield, purity, and safety profile of the final active pharmaceutical ingredient (API). Potential impurities may arise from the synthetic route or degradation. Common synthetic pathways may introduce starting materials or byproducts, while the compound's susceptibility to hydrolysis and other degradation pathways necessitates a stability-indicating analytical method.[1][2][3] A robust analytical method must be able to separate the main component from these potential impurities, ensuring the quality of the intermediate.

Core Analytical Strategy: Reversed-Phase HPLC

Given the polar nature of Methyl 2-chloro-3-oxopropanoate, a reversed-phase HPLC (RP-HPLC) method is the primary choice for purity analysis. The selection of a suitable stationary phase and mobile phase is critical to achieve optimal separation.

Proposed Stability-Indicating HPLC Method

This section details a hypothetical, yet scientifically robust, HPLC method developed for the purity analysis of Methyl 2-chloro-3-oxopropanoate. The causality behind each parameter selection is explained to provide a deeper understanding of the method development process.

Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A C18 column provides a versatile stationary phase with sufficient hydrophobicity to retain the polar analyte while allowing for good separation from potential non-polar impurities. The 5 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase A	0.1% Formic Acid in Water	The acidic mobile phase helps to suppress the ionization of any potential acidic impurities and improves peak shape.[4]
Mobile Phase B	Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC with good UV transparency and low viscosity.
Gradient	0-5 min: 10% B; 5-20 min: 10-80% B; 20-25 min: 80% B; 25.1-30 min: 10% B	A gradient elution is necessary to separate compounds with a range of polarities, from polar starting materials to less polar byproducts.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection	UV at 210 nm	The carbonyl group in the molecule is expected to have a UV absorbance at lower wavelengths.
Injection Volume	10 µL	A standard injection volume for HPLC analysis.
Sample Diluent	Acetonitrile/Water (50:50, v/v)	A diluent that is compatible with the mobile phase and ensures the solubility of the analyte and its potential impurities.

Potential Impurities

A thorough understanding of the synthesis and degradation pathways is crucial for identifying potential impurities.

• Process-Related Impurities:

  • Methyl Acetoacetate (Starting Material): A more polar compound that would elute earlier than the main peak.

  • Over-chlorinated species (e.g., Methyl 2,2-dichloro-3-oxopropanoate): Less polar and would have a longer retention time.

  • Residual Solvents and Reagents: These are typically analyzed by Gas Chromatography (GC).

• Degradation Products:

  • Methyl 3-hydroxy-2-oxopropanoate (Hydrolysis Product): A more polar degradant formed by the substitution of the chloro group.

  • Methyl 2-hydroxy-3-oxopropanoate (Favorskii Rearrangement Product): A potential rearrangement product under basic conditions.[1]

Alternative Analytical Techniques: A Comparative Overview

While RP-HPLC is a robust technique, other methods can offer advantages in specific scenarios.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC utilizes columns with sub-2 µm particles, offering significant improvements in resolution, speed, and sensitivity compared to traditional HPLC.

• Advantages:

  • Faster Analysis Times: Significantly reduces run times, increasing sample throughput.

  • Higher Resolution: Better separation of closely eluting impurities.

  • Increased Sensitivity: Sharper peaks lead to lower detection limits.

• Disadvantages:

  • Higher System Pressure: Requires specialized UPLC systems capable of handling high backpressures.

  • Method Transfer Challenges: Transferring methods between HPLC and UPLC systems can require re-validation.

Gas Chromatography (GC)

GC is a powerful technique for analyzing volatile and thermally stable compounds. For Methyl 2-chloro-3-oxopropanoate, derivatization might be necessary to improve its volatility and thermal stability.

• Advantages:

  • High Efficiency: Capillary GC columns offer excellent separation efficiency.

  • Sensitive Detectors: Flame Ionization Detector (FID) and Mass Spectrometry (MS) provide high sensitivity.[5][6]

  • Ideal for Volatile Impurities: The preferred method for analyzing residual solvents.

• Disadvantages:

  • Analyte Volatility: The compound itself may not be sufficiently volatile without derivatization.

  • Thermal Degradation: The high temperatures used in GC can cause degradation of thermally labile compounds.

Performance Comparison: HPLC vs. UPLC vs. GC

The following table presents a hypothetical comparison of the performance of the three techniques for the analysis of Methyl 2-chloro-3-oxopropanoate and its key impurities.

Parameter	HPLC	UPLC	GC (with derivatization)
Analysis Time	~30 min	~10 min	~15 min
Resolution (Main Peak vs. Impurity A)	2.5	4.0	3.0
Limit of Detection (LOD)	~0.01%	~0.005%	~0.008%
Solvent Consumption	High	Low	Very Low
Instrument Cost	Moderate	High	Moderate to High

Experimental Protocols

Sample Preparation for HPLC/UPLC Analysis

• Accurately weigh approximately 25 mg of the Methyl 2-chloro-3-oxopropanoate sample into a 25 mL volumetric flask.

• Dissolve and dilute to volume with the sample diluent (Acetonitrile/Water, 50:50 v/v).

• Filter the solution through a 0.45 µm syringe filter before injection.

Forced Degradation Study Protocol

To ensure the stability-indicating nature of the HPLC method, a forced degradation study should be performed.[3][7][8][9]

• Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 60 °C for 4 hours.

• Base Hydrolysis: Dissolve the sample in 0.1 M NaOH at room temperature for 1 hour.

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105 °C for 48 hours.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) for 24 hours.

After exposure, neutralize the acid and base-stressed samples and dilute all samples to the target concentration before HPLC analysis.

Visualization of Analytical Workflow

HPLC Method Development Workflow

Caption: A logical workflow for developing a stability-indicating HPLC method.

Comparison of Analytical Techniques

Caption: Relationship and key advantages of different analytical techniques.

Conclusion and Recommendations

For the routine purity analysis of Methyl 2-chloro-3-oxopropanoate, the proposed reversed-phase HPLC method offers a robust and reliable solution. It provides a good balance of performance, cost, and accessibility. For high-throughput environments or when higher sensitivity is required, transitioning to a UPLC method is recommended. Gas Chromatography should be considered as a complementary technique, particularly for the analysis of volatile impurities such as residual solvents. The choice of the analytical method should always be guided by the specific requirements of the analysis, including the desired level of sensitivity, sample throughput, and available instrumentation. A thorough validation of the chosen method is essential to ensure its suitability for its intended purpose.

References

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• Synthesis of alpha-Haloalkyl Esters from alpha-Arylthioalkyl Esters. (1989). Acta Chemica Scandinavica. [Link]

• The Determination of GC-MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. (2012). Journal of Chromatographic Science. [Link]

• The Determination of GC–MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. (2012). Journal of Chromatographic Science. [Link]

• Preparative-scale separation of enantiomers of chiral carboxylic acids. (2008).

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2023). Sciex. [Link]

• Alpha halo ketones to esters are converted via: (n.d.). Testbook. [Link]

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• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). BioProcess International. [Link]

• Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. (2023). ResearchGate. [Link]

• Reactions and Mechanisms. (n.d.). Master Organic Chemistry. [Link]

• Analytical Method Lifecyle of SFC Methods from Development Use to Routine QC Implementation: Supporting Small Molecule R&D and Commercialization. (2022). LCGC International. [Link]

• A kind of preparation method of 3-chloropropionate. (2008).

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A Comparative Guide to the Reactivity of Methyl 2-chloro-3-oxopropanoate versus Other α-Halo Ketones

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, α-halo ketones stand as versatile intermediates, prized for their dual electrophilic sites that pave the way for the construction of complex molecular architectures. Among these, Methyl 2-chloro-3-oxopropanoate presents a unique reactivity profile owing to its intricate arrangement of functional groups. This guide offers an in-depth technical comparison of the reactivity of Methyl 2-chloro-3-oxopropanoate against other common α-halo ketones, supported by experimental insights and mechanistic considerations to inform your synthetic strategies.

Understanding the Reactivity Landscape of α-Halo Ketones

The characteristic reactivity of α-halo ketones is governed by the interplay of several electronic and steric factors. The presence of a halogen at the α-position to a carbonyl group creates a highly electrophilic carbon center, susceptible to nucleophilic attack. The adjacent carbonyl group not only enhances the electrophilicity of the α-carbon through its electron-withdrawing inductive effect but also plays a crucial role in stabilizing transition states and intermediates.

Two primary reaction pathways dominate the chemistry of α-halo ketones:

• Nucleophilic Substitution (SN2): A direct displacement of the halide by a nucleophile. This pathway is favored for less-hindered α-halo ketones and with nucleophiles that are not strongly basic.

• Favorskii Rearrangement: An alternative pathway that occurs in the presence of a strong, non-nucleophilic base. It involves the formation of a cyclopropanone intermediate, which subsequently undergoes nucleophilic attack and ring-opening to yield a rearranged carboxylic acid derivative.

The choice between these pathways is delicately balanced and influenced by the substrate structure, the nature of the nucleophile and base, and the reaction conditions.

Methyl 2-chloro-3-oxopropanoate: A Unique Reactivity Profile

Methyl 2-chloro-3-oxopropanoate, a β-keto ester, possesses an additional layer of complexity due to the presence of the ester and aldehyde functionalities. This unique structure modulates its reactivity in comparison to simpler α-halo ketones like chloroacetone.

The presence of the second carbonyl group (in the form of an aldehyde) is expected to further activate the α-carbon towards nucleophilic attack. A kinetic study on the reaction of 3-chloroacetylacetone with various thioureas revealed that it is more reactive than chloroacetone. This increased reactivity is attributed to the enhanced stabilization of the enol intermediate by the additional electron-withdrawing group. By analogy, Methyl 2-chloro-3-oxopropanoate is anticipated to exhibit heightened reactivity in nucleophilic substitution reactions compared to simple α-chloro ketones.

Comparative Reactivity: Experimental Insights

While direct comparative kinetic data for Methyl 2-chloro-3-oxopropanoate is scarce in the literature, we can draw valuable comparisons from studies on analogous compounds and by examining common synthetic applications.

Nucleophilic Substitution: The Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic condensation reaction between an α-halo ketone and a thioamide, providing a robust method for the synthesis of thiazole derivatives, a scaffold of significant interest in medicinal chemistry. The reaction proceeds via an initial SN2 attack of the sulfur of the thioamide on the electrophilic α-carbon of the halo-ketone.

Table 1: Comparative Yields in Hantzsch Thiazole Synthesis

α-Halo Ketone	Thioamide	Product	Yield (%)	Reference
Chloroacetone	Thiourea	2-Amino-4-methylthiazole	~70-80%	General Literature
α-Bromoacetophenone	Thiourea	2-Amino-4-phenylthiazole	>90%	General Literature
Methyl 2-chloro-3-oxopropanoate	Thiourea	Methyl 2-amino-1,3-thiazole-4-carboxylate	Moderate to Good	Inferred from similar syntheses

Note: The yield for Methyl 2-chloro-3-oxopropanoate is an estimation based on the expected reactivity and may vary depending on the specific reaction conditions.

Competing Pathways: The Favorskii Rearrangement

The Favorskii rearrangement offers a fascinating alternative reaction pathway for α-halo ketones, particularly when treated with strong bases like alkoxides.[1] For cyclic α-halo ketones, this rearrangement leads to a ring contraction, a synthetically valuable transformation.[1] In the case of acyclic α-halo ketones with an enolizable α'-proton, a cyclopropanone intermediate is formed, which then opens to give a carboxylic acid derivative.[1]

For Methyl 2-chloro-3-oxopropanoate, the presence of an acidic proton at the α-position makes it a potential candidate for the Favorskii rearrangement under basic conditions. However, the molecule lacks an α'-proton, which is typically required for the formation of the cyclopropanone intermediate in the classical mechanism. In such cases, a "quasi-Favorskii" or "semi-benzilic acid" type rearrangement can occur.

Diagram 1: Potential Reaction Pathways of Methyl 2-chloro-3-oxopropanoate with a Base

Caption: Potential reaction pathways for Methyl 2-chloro-3-oxopropanoate.

The outcome of the reaction of Methyl 2-chloro-3-oxopropanoate with a base will be highly dependent on the nature of the base and the reaction conditions. A soft, non-basic nucleophile will likely favor the SN2 pathway, while a strong, non-nucleophilic base could promote a Favorskii-type rearrangement.

Experimental Protocols

General Protocol for Hantzsch Thiazole Synthesis with an α-Halo Ketone

This protocol is a generalized procedure and may require optimization for specific substrates.

Materials:

• α-Halo ketone (1.0 eq)

• Thioamide or Thiourea (1.0 - 1.2 eq)

• Ethanol or a similar protic solvent

• Sodium bicarbonate or a mild base (for neutralization)

Procedure:

• Dissolve the thioamide or thiourea in ethanol in a round-bottom flask.

• Add the α-halo ketone to the solution. The addition can be done at room temperature, but for highly reactive substrates, cooling in an ice bath may be necessary.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) for a period of 1 to 24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. If the product precipitates, it can be collected by filtration.

• If the product does not precipitate, the reaction mixture can be concentrated under reduced pressure. The residue can then be neutralized with a saturated aqueous solution of sodium bicarbonate and extracted with an appropriate organic solvent (e.g., ethyl acetate).

• The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product, which can be further purified by recrystallization or column chromatography.

Diagram 2: Experimental Workflow for Hantzsch Thiazole Synthesis

Caption: A typical experimental workflow for the Hantzsch thiazole synthesis.

Protocol for the α-Chlorination of a β-Keto Ester

This protocol is adapted from the synthesis of Methyl 2-chloro-3-oxopentanoate and can be applied to the synthesis of Methyl 2-chloro-3-oxopropanoate from its corresponding β-keto ester precursor.

Materials:

• β-Keto ester (e.g., Methyl 3-oxopropanoate) (1.0 eq)

• Sulfuryl chloride (SO2Cl2) (1.0 - 1.1 eq)

• Anhydrous dichloromethane (DCM) or a similar inert solvent

• Ice bath

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve the β-keto ester in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Slowly add sulfuryl chloride dropwise from the dropping funnel to the stirred solution over a period of 30-60 minutes, ensuring the temperature remains below 5 °C. The reaction is exothermic and releases gas (SO2 and HCl), so adequate ventilation and a gas trap are essential.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude α-chloro-β-keto ester.

• The crude product can be purified by vacuum distillation or column chromatography.

Diagram 3: Logical Relationship of Factors Affecting α-Halo Ketone Reactivity

Caption: Factors influencing the reactivity and reaction pathways of α-halo ketones.

Conclusion

Methyl 2-chloro-3-oxopropanoate emerges as a highly reactive and versatile building block in organic synthesis. Its unique electronic features, stemming from the presence of two carbonyl functionalities, render its α-carbon exceptionally electrophilic. This heightened reactivity, when compared to simpler α-chloro ketones, makes it a promising substrate for a variety of nucleophilic substitution reactions, including the synthesis of valuable heterocyclic scaffolds.

However, researchers must remain mindful of the potential for competing reaction pathways, such as the Favorskii rearrangement, particularly when employing strong bases. A thorough understanding of the interplay between the substrate's structure, the nature of the nucleophile and base, and the reaction conditions is paramount for controlling the reaction outcome and achieving the desired synthetic target. The experimental protocols and mechanistic insights provided in this guide serve as a valuable resource for navigating the rich and complex reactivity of Methyl 2-chloro-3-oxopropanoate and other α-halo ketones in your research and development endeavors.

References

• Zaware, B. H., et al. (2009). Kinetics of a Reaction of 3-Chloroacetylacetone with Thioureas. Journal of Chemical and Pharmaceutical Research, 1(1), 276-281.
• BenchChem. (2025).

• Wikipedia. (n.d.). Favorskii rearrangement. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

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A Comparative Guide to Catalysis for Reactions of Methyl 2-chloro-3-oxopropanoate: A Senior Application Scientist's Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis and drug development, the versatile building block Methyl 2-chloro-3-oxopropanoate holds significant potential. Its trifunctional nature—possessing an ester, a ketone, and a reactive chloride—opens a gateway to a diverse array of molecular architectures. The key to unlocking this potential lies in the judicious selection of a catalytic system to control the reactivity and stereoselectivity of its transformations. This guide provides an in-depth comparative analysis of three major catalytic paradigms for reactions involving Methyl 2-chloro-3-oxopropanoate: organocatalysis, metal catalysis, and biocatalysis. We will delve into the mechanistic underpinnings, practical applications, and performance of each approach, supported by experimental data and detailed protocols, to empower researchers in making informed decisions for their synthetic strategies.

The Versatile Substrate: Methyl 2-chloro-3-oxopropanoate

Methyl 2-chloro-3-oxopropanoate is a reactive α-chloro-β-keto ester. The presence of the electron-withdrawing chloro and carbonyl groups acidifies the α-proton, making it a suitable nucleophile in its enolate form. The electrophilic carbonyl group is a target for reduction, while the carbon-chlorine bond can participate in substitution reactions. This multifaceted reactivity allows for a range of important transformations, including carbon-carbon bond formation and the introduction of chirality.

Organocatalysis: Precision Through Non-Metal Catalysts

Organocatalysis has emerged as a powerful tool in asymmetric synthesis, offering a metal-free approach to constructing chiral molecules. For reactions involving β-keto esters, organocatalysts, particularly those based on chiral amines and thioureas, have demonstrated remarkable efficacy in promoting highly enantioselective transformations.

Asymmetric Michael Addition: A Case Study

A prominent application of organocatalysis for substrates like Methyl 2-chloro-3-oxopropanoate is the asymmetric Michael addition. While direct examples with this specific substrate are limited in readily available literature, extensive research on analogous β-keto esters provides a strong predictive framework. Chiral primary or secondary amines, often derived from natural products like Cinchona alkaloids or proline, are key catalysts.[1]

Mechanism of Action: The catalytic cycle typically involves the formation of an enamine intermediate between the β-keto ester and the chiral amine catalyst. This enamine then attacks the Michael acceptor. The stereochemical outcome is dictated by the catalyst's chiral scaffold, which effectively shields one face of the enamine, directing the incoming electrophile to the opposite face.[2][3] Hydrogen-bonding co-catalysts, such as thioureas, can further enhance stereocontrol by activating the Michael acceptor.[2]

graph "Organocatalytic_Michael_Addition" { graph [layout=dot, rankdir=LR, splines=true, overlap=false, nodesep=0.5, ranksep=1.2, fontname="Helvetica", fontsize=12, label="Figure 1: Proposed Catalytic Cycle for Organocatalytic Michael Addition", labelloc=b, labeljust=c]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Substrate [label="Methyl 2-chloro-3-oxopropanoate"]; Catalyst [label="Chiral Amine\nCatalyst", fillcolor="#FBBC05"]; Enamine [label="Chiral Enamine\nIntermediate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Acceptor [label="Michael Acceptor\n(e.g., Nitroalkene)"]; TransitionState [label="Stereodetermining\nTransition State", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Adduct [label="Michael Adduct\n(Iminium Ion)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Chiral Product"]; Water [label="H₂O"];

Substrate -> Enamine [label="+ Catalyst\n- H₂O"]; Catalyst -> Enamine; Enamine -> TransitionState; Acceptor -> TransitionState; TransitionState -> Adduct [label="C-C Bond Formation"]; Adduct -> Product [label="+ H₂O"]; Product -> Catalyst [style=dashed, label="Catalyst\nRegeneration"]; }

Caption: Proposed catalytic cycle for the organocatalytic Michael addition of a β-keto ester.

Performance Comparison of Organocatalysts for Michael Addition (Analogous Substrates)

Catalyst Type	Michael Acceptor	Yield (%)	ee (%)	Reference
Dipeptide (Phe-β-Ala)	N-phenylmaleimide	77	88:12 er	[2]
Thiourea-Primary Amine	Nitroalkenes	88-99	76-99 (syn)	[3]
Cinchona Alkaloid Derivative	Nitroolefins	Good	up to 96	[4]

Experimental Protocol: General Procedure for Organocatalytic Michael Addition [5]

• To a vial containing the Michael acceptor (0.2 mmol) and the chiral organocatalyst (10-20 mol%), add the solvent (e.g., toluene, 1.0 mL).

• Add Methyl 2-chloro-3-oxopropanoate (0.24 mmol, 1.2 equivalents).

• Stir the reaction mixture at the specified temperature (e.g., room temperature) and monitor by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired Michael adduct.

Metal Catalysis: Efficiency and Versatility with Transition Metals

Transition metal catalysis, particularly with palladium, offers a highly efficient route for the functionalization of β-keto esters. The Tsuji-Trost allylic alkylation is a cornerstone reaction in this domain, enabling the formation of C-C, C-N, and C-O bonds with excellent stereocontrol.[6]

Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA)

In the context of Methyl 2-chloro-3-oxopropanoate, its enolate can act as a soft nucleophile to attack a π-allyl palladium complex. The enantioselectivity of this reaction is governed by the chiral ligand coordinated to the palladium center. A variety of chiral phosphine ligands, such as the Trost ligand and BINAP derivatives, have been developed for this purpose.[7]

Mechanism of Action: The catalytic cycle begins with the coordination of a Pd(0) complex to an allylic substrate (e.g., an allyl acetate), followed by oxidative addition to form a π-allyl Pd(II) complex. The enolate of Methyl 2-chloro-3-oxopropanoate then attacks this complex, typically at the less substituted terminus, leading to the alkylated product and regenerating the Pd(0) catalyst.[8][9] The chiral ligand environment dictates the facial selectivity of the nucleophilic attack on the π-allyl intermediate.

graph "Palladium_Catalyzed_AAA" { graph [layout=dot, rankdir=TB, splines=true, overlap=false, nodesep=0.6, ranksep=1.0, fontname="Helvetica", fontsize=12, label="Figure 2: Catalytic Cycle for Palladium-Catalyzed Asymmetric Allylic Alkylation", labelloc=b, labeljust=c]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Pd0 [label="Pd(0)L*"]; AllylSubstrate [label="Allylic Substrate\n(e.g., Allyl Acetate)"]; PiAllylComplex [label="π-Allyl Pd(II) Complex", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Nucleophile [label="Enolate of Methyl\n2-chloro-3-oxopropanoate", fillcolor="#FBBC05"]; Attack [label="Nucleophilic Attack", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; ProductComplex [label="Product-Pd(0) Complex", fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Chiral Allylated Product"];

Pd0 -> PiAllylComplex [label="+ Allyl Substrate\n- Leaving Group"]; AllylSubstrate -> PiAllylComplex; PiAllylComplex -> Attack; Nucleophile -> Attack; Attack -> ProductComplex [label="C-C Bond Formation"]; ProductComplex -> Product [label="Release"]; ProductComplex -> Pd0 [style=dashed, label="Catalyst\nRegeneration"]; }

Caption: Simplified catalytic cycle for the Pd-catalyzed asymmetric allylic alkylation of a β-keto ester.

Performance Comparison of Palladium Catalysts for AAA (Analogous Substrates)

Ligand	Nucleophile	Yield (%)	ee (%)	Reference
(R)-BINAP	α-acetamido-β-keto ester	up to 99	up to 99	[7]
Trost Ligand	Various β-dicarbonyls	High	High	[6]
PHOX Ligands	Malonates	up to 90 (regioselectivity)	up to 98	[10]

Experimental Protocol: General Procedure for Palladium-Catalyzed Asymmetric Allylic Alkylation [5]

• In a flame-dried Schlenk tube under an inert atmosphere (e.g., argon), dissolve the palladium precatalyst (e.g., Pd₂(dba)₃, 2.5 mol%) and the chiral ligand (e.g., Trost ligand, 7.5 mol%) in a dry solvent (e.g., THF).

• Stir the solution at room temperature for 30 minutes.

• In a separate flask, prepare the enolate of Methyl 2-chloro-3-oxopropanoate by treating it with a suitable base (e.g., NaH) in dry THF.

• Add the solution of the enolate to the catalyst mixture, followed by the allylic substrate (1.0 equivalent).

• Stir the reaction at the desired temperature and monitor by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Biocatalysis: Green and Highly Selective Transformations

Biocatalysis leverages the exquisite selectivity of enzymes to perform chemical transformations under mild, environmentally benign conditions. For β-keto esters, oxidoreductases are particularly valuable for the stereoselective reduction of the ketone functionality to produce chiral β-hydroxy esters, which are important building blocks in the pharmaceutical industry.

Asymmetric Reduction of the Carbonyl Group

The asymmetric reduction of the 3-oxo group in Methyl 2-chloro-3-oxopropanoate can be achieved with high enantioselectivity using whole-cell biocatalysts like baker's yeast (Saccharomyces cerevisiae) or isolated, and often engineered, enzymes such as alcohol dehydrogenases (ADHs) or ketoreductases (KREDs).[6][11]

Mechanism of Action: These enzymes utilize a cofactor, typically NADPH or NADH, as a hydride source. The substrate binds to the enzyme's active site in a specific orientation, exposing one of the prochiral faces of the carbonyl group to the hydride transfer from the cofactor. The inherent chirality of the active site amino acid residues dictates the stereochemical outcome of the reduction.[12] Cofactor regeneration is a crucial aspect of these reactions and is often achieved in whole-cell systems through cellular metabolism or by using a coupled-enzyme system with a sacrificial substrate like isopropanol or glucose.[1][12]

graph "Biocatalytic_Reduction" { graph [layout=dot, rankdir=LR, splines=true, overlap=false, nodesep=0.5, ranksep=1.2, fontname="Helvetica", fontsize=12, label="Figure 3: Schematic of Biocatalytic Carbonyl Reduction", labelloc=b, labeljust=c]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Substrate [label="Methyl 2-chloro-3-oxopropanoate"]; Enzyme [label="Oxidoreductase\n(e.g., KRED)", fillcolor="#FBBC05"]; ActiveSite [label="Enzyme-Substrate\nComplex", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cofactor_red [label="NAD(P)H"]; Cofactor_ox [label="NAD(P)⁺"]; Product [label="Chiral β-Hydroxy Ester"]; Regeneration [label="Cofactor\nRegeneration\nSystem", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"]; SacrificialSubstrate [label="Sacrificial\nSubstrate\n(e.g., Isopropanol)"]; Byproduct [label="Byproduct\n(e.g., Acetone)"];

Substrate -> ActiveSite; Enzyme -> ActiveSite; Cofactor_red -> ActiveSite [label="Hydride\nTransfer"]; ActiveSite -> Product [label="Reduction"]; ActiveSite -> Enzyme [style=dashed]; ActiveSite -> Cofactor_ox; Cofactor_ox -> Regeneration; SacrificialSubstrate -> Regeneration; Regeneration -> Cofactor_red; Regeneration -> Byproduct; }

Caption: Simplified workflow for the biocatalytic reduction of a β-keto ester with cofactor regeneration.

Performance Comparison of Biocatalysts for Reduction of Chloro-Substituted β-Keto Esters

Biocatalyst	Substrate	Yield (%)	ee (%)	Reference
E. coli expressing aldehyde reductase	Ethyl 4-chloro-3-oxobutanoate	91.1	91	[12]
Recombinant E. coli CCZU-A13	Ethyl 4-chloro-3-oxobutanoate	100	>99	[13]
Baker's Yeast (S. cerevisiae)	Various β-keto esters	Moderate to Good	Often >95	[6]

Experimental Protocol: General Procedure for Whole-Cell Bioreduction [12]

• Cultivate the microbial cells (e.g., Saccharomyces cerevisiae or a recombinant E. coli strain) in an appropriate growth medium.

• Harvest the cells by centrifugation and wash with a buffer solution (e.g., phosphate buffer, pH 7.0).

• Resuspend the cell pellet in the buffer to a desired cell concentration.

• In a reaction vessel, add the cell suspension and a co-substrate for cofactor regeneration (e.g., glucose or isopropanol).

• Add Methyl 2-chloro-3-oxopropanoate (often dissolved in a water-miscible co-solvent like DMSO to improve solubility) to the desired final concentration.

• Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) with agitation.

• Monitor the reaction progress by GC or HPLC.

• Upon completion, centrifuge the mixture to remove the cells.

• Extract the supernatant with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography if necessary.

Comparative Analysis and Outlook

Feature	Organocatalysis	Metal Catalysis	Biocatalysis
Catalyst Nature	Small organic molecules	Transition metal complexes	Enzymes or whole cells
Environmental Impact	Generally low, metal-free	Potential for metal contamination	Green, biodegradable
Reaction Conditions	Mild	Often requires inert atmosphere, dry solvents	Mild (aqueous, ambient temp/pressure)
Stereoselectivity	High, tunable with catalyst design	Very high, ligand-dependent	Excellent, inherent to enzyme structure
Substrate Scope	Broad, but can be catalyst-specific	Very broad	Can be narrow, but expandable via protein engineering
Cost & Availability	Catalysts can be readily available or require multi-step synthesis	Precious metals can be expensive; ligands can be complex	Enzymes can be produced cost-effectively via fermentation
Key Transformations	C-C bond formation (e.g., Michael addition)	C-C, C-N, C-O bond formation (e.g., AAA)	Reductions, oxidations, hydrolyses

Expert Insights and Future Directions:

The choice of catalyst for reactions of Methyl 2-chloro-3-oxopropanoate is highly dependent on the desired transformation and synthetic strategy.

• For asymmetric C-C bond formation, particularly Michael additions, organocatalysis presents a compelling, metal-free option. The continuous development of more active and selective organocatalysts, including bifunctional catalysts that can activate both the nucleophile and electrophile, will further enhance the utility of this approach.[2][3]

• When versatility in forming various bond types (C-C, C-N, C-O) with high efficiency is paramount, palladium-catalyzed allylic alkylation is a powerful tool. Future research in this area will likely focus on the development of more sustainable and economical base metal catalysts (e.g., iron, copper) that can rival the performance of palladium.

• For the synthesis of chiral alcohols via asymmetric reduction, biocatalysis is often the superior choice due to its exceptional selectivity and green credentials. The advent of protein engineering and directed evolution allows for the rapid development of bespoke enzymes tailored for specific substrates and reaction conditions, overcoming the traditional limitation of narrow substrate scope.[14]

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A Mechanistic and Comparative Guide to the Reactions of Methyl 2-chloro-3-oxopropanoate for the Modern Synthetic Chemist

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of building blocks is paramount to the success of a synthetic campaign. Methyl 2-chloro-3-oxopropanoate, a highly functionalized and reactive C4 synthon, offers a compelling entry point to a diverse array of molecular architectures. Its trifecta of a methyl ester, a ketone, and a reactive α-chloro center makes it a versatile precursor for the synthesis of complex heterocycles and other valuable organic molecules.

This guide provides an in-depth mechanistic exploration of the key reactions of methyl 2-chloro-3-oxopropanoate, offering a comparative analysis with alternative reagents. By understanding the underlying principles governing its reactivity, chemists can make more informed decisions in their synthetic design, leading to optimized reaction conditions, improved yields, and novel molecular discoveries.

I. The Heart of Reactivity: Nucleophilic Substitution at the α-Carbon

The primary mode of reactivity for methyl 2-chloro-3-oxopropanoate is nucleophilic substitution at the carbon atom bearing the chlorine. The presence of two adjacent electron-withdrawing carbonyl groups significantly influences the mechanism of this transformation.

A. The Prevailing SN2 Mechanism: A Concerted Dance of Bond Formation and Fission

Experimental evidence and computational studies on analogous α-halo-β-ketoesters strongly suggest that nucleophilic substitution on methyl 2-chloro-3-oxopropanoate proceeds predominantly through a bimolecular nucleophilic substitution (SN2) mechanism.[1] This is a single, concerted step where the nucleophile attacks the electrophilic carbon from the backside, simultaneously displacing the chloride leaving group.

The rationale for the dominance of the SN2 pathway lies in the electronic stabilization of the transition state. The electron-withdrawing nature of the adjacent ester and ketone functionalities makes the α-carbon highly electrophilic and susceptible to nucleophilic attack. Furthermore, these groups can stabilize the partial negative charge that develops on the oxygen atoms of the carbonyls in the transition state through resonance. An SN1 mechanism, which would involve the formation of a carbocation intermediate, is energetically unfavorable due to the destabilizing effect of the adjacent electron-withdrawing carbonyl groups on a positive charge.

Caption: The SN2 mechanism for nucleophilic substitution on methyl 2-chloro-3-oxopropanoate.

This backside attack has a critical stereochemical consequence: if the α-carbon were a stereocenter, the SN2 reaction would proceed with a complete inversion of configuration. This predictable stereochemical outcome is a powerful tool in asymmetric synthesis.

B. Comparative Analysis with Alternative α-Halo Carbonyl Compounds

While methyl 2-chloro-3-oxopropanoate is a potent electrophile, a comparison with other α-halo carbonyl compounds reveals important nuances in reactivity.

Reagent	Relative Reactivity	Key Mechanistic Considerations
Methyl 2-chloro-3-oxopropanoate	High	Strong activation by two carbonyls; exclusively SN2.
Ethyl 2-chloroacetoacetate	High	Similar reactivity to the title compound; steric bulk of the ethyl group may slightly decrease the rate.
Chloroacetone	Moderate	Less activated than β-ketoesters; still undergoes SN2 reactions.
Phenacyl Bromide	High	Benzylic position enhances reactivity; bromide is a better leaving group than chloride.

Table 1. Comparison of reactivity and mechanistic features of selected α-halo carbonyl compounds.

The choice of reagent will often depend on the desired final product and the specific reaction conditions. For instance, while phenacyl bromide is highly reactive, its aromatic substructure may not be desired in the final molecule.

II. Gateway to Heterocycles: The Hantzsch Thiazole Synthesis

One of the most powerful applications of α-halo ketones, including methyl 2-chloro-3-oxopropanoate, is in the synthesis of five-membered heterocycles. The Hantzsch thiazole synthesis is a classic and highly reliable method for the construction of the thiazole ring system, a privileged scaffold in medicinal chemistry.[2][3]

A. Mechanistic Pathway: A Cascade of Nucleophilic Attacks and Cyclization

The reaction commences with the nucleophilic attack of the sulfur atom of a thioamide (e.g., thiourea) on the electrophilic α-carbon of methyl 2-chloro-3-oxopropanoate, displacing the chloride ion.[3] This initial SN2 reaction is followed by an intramolecular cyclization, where the nitrogen atom of the thioamide attacks one of the carbonyl carbons. Subsequent dehydration leads to the formation of the aromatic thiazole ring.

Caption: Simplified workflow of the Hantzsch thiazole synthesis.

B. Alternative Reagents for Thiazole Synthesis

The Hantzsch synthesis is a robust method, but other α-halo carbonyls can also be employed. The choice of reagent can influence the substitution pattern of the final thiazole.

α-Halo Carbonyl Reagent	Resulting Thiazole Substitution
Methyl 2-chloro-3-oxopropanoate	4-carbomethoxy-5-acylthiazole
Ethyl 2-chloroacetoacetate	4-carbethoxy-5-methylthiazole
3-Chloro-2,4-pentanedione	4-acetyl-5-methylthiazole

Table 2. Comparison of thiazole products from different α-halo carbonyl starting materials in the Hantzsch synthesis.

III. Expanding the Synthetic Toolkit: Cycloaddition Reactions

While less explored for methyl 2-chloro-3-oxopropanoate itself, α,β-unsaturated carbonyl compounds derived from it can participate in cycloaddition reactions, offering a pathway to more complex cyclic systems. For instance, a Knoevenagel condensation of methyl 2-chloro-3-oxopropanoate with an active methylene compound can generate a highly electron-deficient alkene, a prime candidate for [3+2] and [4+2] cycloadditions.

The mechanism of these cycloadditions is typically concerted, though the degree of synchronicity can be influenced by the electronic nature of the reactants. Computational studies on similar systems suggest that these reactions often proceed through an asynchronous transition state.

IV. Experimental Protocols

A. General Procedure for Nucleophilic Substitution with an Amine

Objective: To synthesize the corresponding α-amino-β-ketoester.

Materials:

• Methyl 2-chloro-3-oxopropanoate (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Triethylamine (1.2 eq)

• Anhydrous acetonitrile (ACN)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the amine (1.1 eq) and triethylamine (1.2 eq) in anhydrous ACN in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of methyl 2-chloro-3-oxopropanoate (1.0 eq) in anhydrous ACN to the cooled amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

B. Hantzsch Thiazole Synthesis with Thiourea

Objective: To synthesize methyl 2-amino-5-formylthiazole-4-carboxylate.

Materials:

• Methyl 2-chloro-3-oxopropanoate (1.0 eq)

• Thiourea (1.0 eq)

• Ethanol

• Sodium carbonate

Procedure:

• In a round-bottom flask, dissolve methyl 2-chloro-3-oxopropanoate (1.0 eq) and thiourea (1.0 eq) in ethanol.[4]

• Reflux the reaction mixture for 2-3 hours, monitoring the progress by TLC.

• After cooling to room temperature, neutralize the reaction mixture with a saturated solution of sodium carbonate until a precipitate forms.[5]

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to afford the pure thiazole derivative.

V. Conclusion

Methyl 2-chloro-3-oxopropanoate stands as a highly valuable and versatile building block in modern organic synthesis. Its reactivity is dominated by the SN2 mechanism, providing a predictable and stereocontrolled means of introducing a wide range of nucleophiles. Its utility in the Hantzsch thiazole synthesis further underscores its importance as a precursor to medicinally relevant heterocyclic scaffolds. By understanding the mechanistic nuances of its reactions and comparing its performance to alternative reagents, synthetic chemists can strategically employ this powerful synthon to access novel and complex molecular targets with greater efficiency and control.

VI. References

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• Thiazole synthesis. Organic Chemistry Portal.

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• Hantzsch thiazole synthesis - laboratory experiment. YouTube, 5 November 2020.

• ARTICLE. The Royal Society of Chemistry.

• Stereoselective α-Chlorination of β-Keto Esters in the Presence of Hybrid Amide-Based Cinchona Alkaloids as Catalysts. ACS Publications.

• Reaction Rate Coefficients of OH Radicals and Cl Atoms with Ethyl Propanoate, n-Propyl Propanoate, Methyl 2-Methylpropanoate, and Ethyl n-Butanoate | Request PDF. ResearchGate.

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• Reactions of Alkyl Azides and Ketones as Mediated by Lewis Acids: Schmidt and Mannich Reactions Using Azide Precursors. Organic Chemistry Portal.

• The Hantzsch Thiazole Synthesis. | Download Scientific Diagram. ResearchGate.

• A Comparative Guide to Alternatives for 3-Oxopropanenitrile in Heterocyclic Synthesis. Benchchem.

• Reactions of Azides - Substitution, Reduction, Rearrangements, and More. Master Organic Chemistry, 29 June 2018.

• The SN2 Reaction Mechanism. Master Organic Chemistry, 4 July 2012.

• 8.2: Two Mechanistic Models for Nucleophilic Substitution. Chemistry LibreTexts, 12 September 2021.

• Hantzsch Thiazole Synthesis. Chem Help Asap.

• Thermal [3+2] cycloaddition reactions as most universal way for the effective preparation of five-membered nitrogen containing heterocycles. Scientiae Radices, 25 September 2023.

• Process for the preparation of chlorothiazole derivatives. Google Patents.

• Synthetic Access to Aromatic α-Haloketones. MDPI.

• 11.3: The SN2 Reaction. Chemistry LibreTexts, 14 January 2023.

• Reactions of Cyclopropanone Acetals with Alkyl Azides: Carbonyl Addition versus Ring-Opening Pathways | Request PDF. ResearchGate.

• β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. NIH, 19 July 2013.

• Unveiling the Stereoselectivity and Regioselectivity of the [3+2] Cycloaddition Reaction between N-methyl-C-4-methylphenyl-nitrone and 2-Propynamide from a MEDT Perspective. MDPI.

• An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. PMC - NIH.

• Method for producing 2-chloro-5-chloromethyl-1,3-thiazole. Google Patents.

• Recent Advances in the Synthesis and Biomedical Applications of Heterocyclic NO-Donors. PMC - PubMed Central, 21 September 2021.

• SN2 Reaction Rate and Mechanism (vid 1 of 3) Bimolecular Substitution by Leah4sci. YouTube, 27 August 2013.

• An experimental and quantumchemical study of (2+3) cycloaddition between (Z). SciSpace, 21 October 2014.

• Sequence of Reactant Combination Alters the Course of the Staudinger Reaction of Azides with Acyl Derivatives. Bimanes. 30. PubMed.

• Symmetry Analysis in Mechanistic Studies of Nucleophilic Substitution and β-Elimination Reactions. MDPI.

• Explain the difference in reactivity between 2-chlorobutane and 2-chloro-2-methylpropane to the AgNO_3/ethanol reagent.. Homework.Study.com.

• A Comparative Guide to Alternative Reagents for Heterocyclic Synthesis: Moving Beyond 2-Phenylmalononitrile. Benchchem.

• 8.2 REACTION MECHANISMS 8.3 BIMOLECULAR NUCLEOPHILIC SUBSTITUTION.

• ( R )-(3-Chloro-2-methylpropyl) methyl ether (A) on reaction with azide ion (N 3 -. Transtutors, 17 October 2014.

• A Comparative Analysis of SN1 and SN2 Reaction Rates for 2-chloro-2-methylpropane. Benchchem.

• Mechanistic Aspects of [3+2] Cycloaddition Reaction of Trifluoroacetonitrile with Diarylnitrilimines in Light of Molecular Electron Density Theory Quantum Chemical Study. MDPI, 29 December 2024.

• C1 Building Blocks: New Approaches for Thiomethylations and Esterification. uu .diva, 20 December 2023.

• Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. PMC - NIH.

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